Fluorescent red 731 reactive

Core Science & Biosynthesis

What is Fluorescent red 731 reactive?

Technical Guide: Fluorescent Red 731 Reactive (NHS-Ester) [1]

Executive Summary & Core Utility

Fluorescent Red 731 Reactive is a high-performance near-infrared (NIR) fluorophore designed for the covalent labeling of proteins, antibodies, and amino-modified oligonucleotides. Chemically, it is an N-hydroxysuccinimide (NHS) ester derivative of a cyanine-based chromophore.

Its primary utility lies in the NIR window (700–900 nm) . Unlike visible spectrum dyes (e.g., FITC, TRITC), Fluorescent Red 731 operates in a spectral region where biological tissue autofluorescence is minimal and light penetration is maximal. This makes it a critical tool for in vivo imaging and high-sensitivity western blotting where background noise must be eliminated.

Key Technical Advantages:

• Deep Tissue Penetration: Long-wavelength emission (759 nm) reduces photon scattering.

• Low Background: Escapes the autofluorescence envelope of collagen and hemoglobin.

• High Extinction Coefficient:

  , ensuring bright signal output per conjugation event.

Chemical & Spectral Specifications

The following parameters are critical for experimental design and instrument configuration.

Parameter	Value	Notes
Chemical Name	Fluorescent Red 731 Reactive (NHS-Ester)	Target: Primary Amines ( )
Formula
Molecular Weight	859.98 g/mol
Absorbance Max ( )	736 nm	Measured in Ethanol
Emission Max ( )	759 nm	Measured in Ethanol
Stokes Shift	23 nm	Minimizes self-quenching
Molar Extinction ( )		High quantum efficiency potential
Solubility	DMF, DMSO	Hydrolytically unstable in water

Mechanism of Action: NHS-Ester Conjugation

The "Reactive" designation refers to the NHS-ester functional group.[1][2][3] This group reacts specifically with primary amines—typically the

-amino group of Lysine (K) residues or the N-terminus of a polypeptide chain.

The Reaction Logic:

• Nucleophilic Attack: The amine on the protein attacks the carbonyl carbon of the NHS ester.

• Leaving Group Release: N-hydroxysuccinimide is released as a byproduct.

• Amide Bond Formation: A stable, covalent amide bond is formed between the fluorophore and the protein.

Critical Constraint: This reaction competes with hydrolysis . In aqueous solutions, water molecules can also attack the NHS ester, deactivating the dye. Therefore, pH control and rapid mixing are non-negotiable.

Caption: The nucleophilic substitution pathway where a primary amine replaces the NHS leaving group to form a stable conjugate.

Validated Experimental Protocol

This protocol is designed to maximize the Degree of Labeling (DOL) while preserving protein function.

Phase 1: Pre-Conjugation Preparation

• Buffer Exchange: The protein must be in an amine-free buffer. Do not use Tris or Glycine , as they act as competitive substrates and will quench the dye.

• Target Buffer: 50 mM Sodium Bicarbonate (

  ), pH 9.0.[3]

• Protein Concentration: Adjust to

  . Lower concentrations promote hydrolysis over conjugation.

Phase 2: Conjugation Workflow

• Dye Solubilization:

  • Dissolve 1 mg of Fluorescent Red 731 Reactive in 50 µL anhydrous DMF (Dimethylformamide).

  • Note: Prepare immediately before use. NHS esters degrade in minutes if exposed to moisture.

• Reaction Setup:

  • Add the dye solution to the protein dropwise while stirring gently.

  • Stoichiometry: Target a Dye-to-Protein molar ratio of 2:1 to 5:1 .

  • Why? A slight excess ensures labeling, but excessive dye causes quenching and precipitation.

• Incubation:

  • Incubate for 1 hour at Room Temperature (20-25°C) in the dark.

  • Optimization: Constant gentle agitation is preferred to prevent local concentration gradients.

Phase 3: Purification (The "Stop" Step)

Unreacted dye must be removed to prevent high background noise.

• Method: Size Exclusion Chromatography (Desalting Column, e.g., Sephadex G-25) or Dialysis.

• Elution Buffer: PBS (pH 7.4) + 0.01% Sodium Azide (if storage is required).

Caption: Step-by-step conjugation workflow ensuring removal of competitive amines and unreacted fluorophores.

Quality Control: Degree of Labeling (DOL)

After purification, you must quantify how many dye molecules are attached to each protein molecule.

The Formula:

Variables:

• : Absorbance of conjugate at 736 nm.
• : Molar extinction coefficient of the protein (e.g., IgG ).
• : Absorbance of conjugate at 280 nm.
• : Correction Factor (Absorbance of the dye at 280 nm / Absorbance at max). For Cyanine 7-like dyes, estimate CF 0.04 - 0.08 if specific datasheet value is unavailable.
• : .[3]

Target DOL:

• Antibodies (IgG): Ideal DOL is 1.0 – 2.0 .

• Warning: A DOL > 3.0 often leads to precipitation or "self-quenching," where fluorophores transfer energy to each other rather than emitting light, reducing signal.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Labeling Efficiency (DOL < 0.5)	Buffer contained amines (Tris/Glycine).	Dialyze strictly into Carbonate/Bicarbonate or PBS (pH 8.5+).
Hydrolysis of NHS ester.	Use fresh anhydrous DMF; ensure dye stock is dry.
Protein Precipitation	Over-labeling (Hydrophobic burden).	Reduce Dye:Protein molar ratio during reaction.[3]
High Background on Blot/Image	Free dye not removed.	Repeat gel filtration or dialysis steps.
No Signal	Incorrect Filter Set.	Ensure excitation is ~730nm and emission filter captures ~760nm+.

References

• Sigma-Aldrich. (n.d.). Fluorescent Red 731 Reactive Product Datasheet (Product No. 56794).[1][2][4][5] Merck KGaA.

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard text for NHS-ester chemistry mechanisms).
• Cytiva. (n.d.). Spectroscopic Properties of Cyanine Dyes. (Reference for general NIR dye behavior and correction factors).

Sources

• 1. Red-fluorescent-protein-excitation-emission | Sigma-Aldrich [sigmaaldrich.com]
• 2. Far red fluorescent protein | Sigma-Aldrich [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Far-red fluorescent dye | Sigma-Aldrich [sigmaaldrich.com]
• 5. Red | Sigma-Aldrich [sigmaaldrich.com]

Technical Guide: Fluorescent Red 731 Reactive Spectral Properties & Bioconjugation Protocols

The following technical guide details the spectral and chemical properties of Fluorescent Red 731 Reactive , specifically focusing on the N-hydroxysuccinimide (NHS) ester derivative used for bioconjugation.

Executive Summary

Fluorescent Red 731 Reactive (Catalog Ref: Sigma 56794) is a high-performance near-infrared (NIR) fluorophore designed for deep-tissue imaging and high-sensitivity fluorescence assays. With an excitation maximum at 736 nm and emission at 759 nm , it operates within the "optical window" of biological tissue, where hemoglobin and water absorption are minimized.

This guide targets researchers requiring precise bioconjugation of antibodies, proteins, or amine-modified oligonucleotides. The "Reactive" designation refers to the functional Succinimidyl Ester (NHS-ester) moiety, enabling covalent attachment to primary amines (

) under physiological to slightly alkaline conditions.[1]

Key Technical Specifications

Property	Value	Notes
Excitation Max ( )	736 nm	Determined in Ethanol
Emission Max ( )	759 nm	Stokes Shift 23 nm
Molar Extinction Coeff.[2][3][4] ( )	225,000 M cm	High absorptivity for bright signal
Molecular Weight	859.98 g/mol	Formula:
Reactive Group	NHS-Ester	Targets Lysine residues & N-termini
Solubility	DMF, DMSO, Water	Stock preparation in anhydrous DMF recommended

Spectral Architecture & Photophysics

The NIR Advantage

Fluorescent Red 731 occupies the Near-Infrared I (NIR-I) window (700–900 nm). Unlike visible dyes (e.g., FITC, PE), Red 731 bypasses the primary sources of biological background noise:

• Autofluorescence: Tissue collagen and elastin autofluorescence drops significantly above 600 nm.

• Light Scattering: Rayleigh scattering scales as

  ; Red 731 experiences significantly less scattering than green/blue dyes, enhancing spatial resolution in thick samples.

Spectral Topology Diagram

The following diagram illustrates the photon energy transfer pathway, highlighting the Stokes shift essential for signal-to-noise separation.

Figure 1: Jablonski-style diagram depicting the excitation-emission cycle of Fluorescent Red 731.

Bioconjugation Chemistry: The NHS-Ester Mechanism

The "Reactive" component is an N-hydroxysuccinimide (NHS) ester .[5][6] This chemistry is the industry standard for labeling owing to its specificity for primary amines.

Reaction Mechanism

The NHS ester on the fluorophore undergoes a nucleophilic attack by the

-amino group of lysine residues (or the N-terminus) on the target protein.

• Optimal pH: 8.3 – 9.0.

  • Why: The amine must be deprotonated (

    ) to act as a nucleophile. At neutral pH (7.0), lysine (pKa 10.5) is protonated ( ) and unreactive. Raising the pH increases the fraction of reactive unprotonated amines.

• Competing Reaction (Hydrolysis): The NHS ester is moisture-sensitive. In aqueous buffers, it competes between reacting with the protein and hydrolyzing into a non-reactive carboxylic acid.

  • Implication: The reaction must be initiated immediately after mixing.

Figure 2: Step-by-step conjugation workflow emphasizing the critical path against hydrolysis.

Experimental Protocol: Protein Labeling

Safety Note: Handle DMF and reactive dyes in a fume hood. Wear nitrile gloves.

Materials Required[2][3][4][6][7][8][9][10]

• Fluorescent Red 731 Reactive (Store at -20°C, desiccated).[3]

• Anhydrous DMF (Dimethylformamide) or DMSO. Do not use buffers containing amines (Tris, Glycine) as they will quench the reaction.

• Reaction Buffer: 50 mM Sodium Bicarbonate (

  ), pH 9.0.

• Purification Column: Sephadex G-25 (PD-10) or Zeba Spin Desalting Columns.

Step-by-Step Procedure

• Protein Preparation:

  • Dissolve protein (e.g., IgG) in Reaction Buffer at 2–10 mg/mL .

  • Note: If protein is in Tris or PBS, dialyze into Bicarbonate buffer first.

• Dye Stock Preparation:

  • Dissolve 1 mg of Fluorescent Red 731 in 50 µL anhydrous DMF (Conc: ~20 mg/mL or ~23 mM).

  • Critical: Prepare immediately before use. Do not store NHS-ester in solution.

• Conjugation:

  • Calculate the volume of dye needed for a 10–20 molar excess over the protein.

  • Add dye solution dropwise to the protein while stirring gently.[4]

  • Incubate for 1 hour at Room Temperature (protected from light).

• Purification:

  • Equilibrate a Sephadex G-25 column with PBS (pH 7.2).[4]

  • Load the reaction mixture.

  • Elute with PBS.[4] The first colored band is the labeled protein (high MW). The second band (if visible) is free dye.

Quality Control: Degree of Labeling (DOL)

To ensure the conjugate is valid for experiments, calculate the Dye-to-Protein (D/P) ratio.

Formula:

Where:

• = Absorbance of conjugate at 736 nm.
• = Absorbance of conjugate at 280 nm.
• = 225,000 M cm .[4]
• = Molar extinction coefficient of protein (e.g., IgG 210,000 M cm ).

• CF (Correction Factor): Adjustment for the dye's absorbance at 280 nm. For Red 731, if unknown, estimate 0.04–0.05 (typical for cyanine-like NIR dyes) or determine experimentally.

Target DOL:

• Antibodies: 2–4 dyes per molecule. (Higher labeling may cause self-quenching and protein precipitation).

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for NHS-ester chemistry mechanisms).
• Soper, S. A., et al. (1996). Near-infrared fluorescent dyes for biotechnology applications. Journal of Fluorescence. (Foundational theory on NIR background reduction).

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• 4. sigmaaldrich.com [sigmaaldrich.com]
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• 6. Polar red-emitting rhodamine dyes with reactive groups: synthesis, photophysical properties, and two-color STED nanoscopy applications - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Photostability of Fluorescent Red 731 Reactive Dye

Introduction: The Critical Role of Photostability in Near-Infrared Fluorescence Applications

Fluorescent Red 731 Reactive is a heptamethine cyanine dye that has garnered attention within the scientific community for its utility in the near-infrared (NIR) spectrum. Its long excitation and emission wavelengths (approximately 736 nm and 759 nm, respectively) make it a valuable tool for applications where minimizing autofluorescence from biological samples is paramount, such as in drug development and in vivo imaging.[1] The reactive succinimidyl ester group allows for its covalent conjugation to primary amines on proteins and other biomolecules, enabling specific labeling and tracking.[1]

However, the utility of any fluorophore is intrinsically linked to its photostability—its resistance to photochemical degradation upon exposure to excitation light. The irreversible loss of fluorescence, or photobleaching, can significantly compromise the quality and quantitative accuracy of fluorescence-based assays, particularly in applications requiring prolonged or intense illumination like time-lapse microscopy and single-molecule studies.[2] This guide provides a comprehensive overview of the photostability of Fluorescent Red 731 Reactive, including the underlying mechanisms of photobleaching, detailed protocols for its quantitative assessment, and strategies for mitigating its effects.

The Chemistry of Cyanine Dye Photobleaching

The photobleaching of cyanine dyes, including Fluorescent Red 731, is primarily driven by their interaction with molecular oxygen in the presence of light. The process can be dissected into several key steps, as illustrated in the following pathway:

Caption: Figure 1: Dominant Photobleaching Pathway for Cyanine Dyes

Upon absorption of a photon, the dye molecule transitions from its ground state (S₀) to an excited singlet state (S₁). From here, it can either relax back to the ground state by emitting a photon (fluorescence) or undergo intersystem crossing to a longer-lived triplet state (T₁). It is from this triplet state that the majority of photobleaching originates.[3] The triplet state dye can transfer its energy to ground-state molecular oxygen (³O₂), generating highly reactive singlet oxygen (¹O₂).[4] This singlet oxygen can then react with and irreversibly damage the cyanine dye's polymethine chain, leading to a loss of conjugation and, consequently, fluorescence.[4] Other reactive oxygen species (ROS), such as superoxide anions, can also contribute to this degradation.[4]

Quantitative Assessment of Photostability: A Validated Protocol

To rigorously evaluate the photostability of Fluorescent Red 731 Reactive, a standardized protocol is essential. The following methodology is designed for a confocal microscopy setup, a common platform for applications utilizing this dye. This protocol is a self-validating system, incorporating controls to ensure the reliability of the obtained data.

Experimental Workflow

Caption: Figure 2: Workflow for Photostability Assessment

Step-by-Step Methodology

• Preparation of a Stable Fluorescent Conjugate:

  • Rationale: To assess the intrinsic photostability of the dye, it should be conjugated to a stable biomolecule to mimic its typical use and to prevent aggregation that can affect photophysics. Bovine serum albumin (BSA) is a suitable and readily available protein for this purpose.

  • Protocol:

    • Dissolve 1 mg of Fluorescent Red 731 Reactive NHS-ester in 50 µL of amine-free dimethylformamide (DMF).[1]

    • Dissolve 5 mg of BSA in 1 mL of 50 mM sodium bicarbonate buffer (pH 9.0).

    • Slowly add a 2-fold molar excess of the dye solution to the protein solution while stirring.

    • Incubate for 1 hour at room temperature.

    • Purify the conjugate from unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) with phosphate-buffered saline (PBS, pH 7.4) as the eluent.[1]

    • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm and ~736 nm.

• Sample Preparation for Microscopy:

  • Rationale: A consistent and controlled sample environment is crucial for reproducible photostability measurements.

  • Protocol:

    • Dilute the Fluorescent Red 731-BSA conjugate in PBS to a final concentration of 1 µg/mL.

    • Pipette 10 µL of the diluted conjugate onto a clean microscope slide and cover with a #1.5 coverslip.

    • Seal the edges of the coverslip with nail polish or a commercially available sealant to prevent evaporation.

    • Prepare a "dark control" slide that is stored in the dark during the experiment to account for any chemical degradation independent of light exposure.

• Confocal Microscopy and Image Acquisition:

  • Rationale: Consistent illumination and detection parameters are the cornerstone of quantitative photostability assessment.[5]

  • Protocol:

    • Use a confocal laser scanning microscope equipped with a laser line suitable for exciting Fluorescent Red 731 (e.g., 633 nm, 730 nm).

    • Use a high numerical aperture (NA) objective lens (e.g., 60x or 100x oil immersion).

    • Set the laser power to a level that provides a good initial signal-to-noise ratio without saturating the detector. Crucially, keep this laser power constant for all experiments.

    • Set the pinhole to 1 Airy unit.

    • Adjust the detector gain and offset to position the initial fluorescence signal within the dynamic range of the detector. These settings must remain constant throughout the experiment.

    • Acquire a time-lapse series of images of the same field of view under continuous illumination. A typical acquisition scheme would be one image every 10-30 seconds for a total duration of 5-10 minutes.[6]

• Data Analysis and Interpretation:

  • Rationale: Quantifying the rate of fluorescence decay provides a tangible measure of photostability.[7]

  • Protocol:

    • Open the time-lapse image series in an image analysis software (e.g., FIJI/ImageJ).[5]

    • Define a region of interest (ROI) within the fluorescently labeled area.

    • Measure the mean fluorescence intensity within the ROI for each time point.

    • Measure the background intensity from a region without fluorescence and subtract it from the ROI intensity at each time point.

    • Normalize the background-corrected intensity at each time point to the intensity of the first time point (t=0).

    • Plot the normalized fluorescence intensity as a function of time.

    • Fit the data to a single exponential decay function: I(t) = I₀e^(-kt), where I(t) is the intensity at time t, I₀ is the initial intensity, and k is the photobleaching rate constant. The half-life (t₁/₂) of the fluorophore under these conditions can be calculated as ln(2)/k.

Comparative Photostability and Mitigating Photobleaching

Dye Family	Typical Excitation/Emission (nm)	Relative Photostability (General)	Key Structural Feature
Fluorescent Red 731	~736 / ~759	To be determined experimentally	Heptamethine Cyanine
Alexa Fluor 750	~749 / ~775	High	Sulfonated Cyanine
CF® Dyes (e.g., CF® 750)	Varies	Generally High	Modified Rhodamine or Cyanine Core
IRDye® 800CW	~774 / ~789	High	Heptamethine Cyanine

Note: The relative photostability is a generalization and can be highly dependent on the experimental conditions.

Strategies to Minimize Photobleaching:

• Optimize Imaging Parameters:

  • Reduce the laser power to the minimum necessary for a sufficient signal-to-noise ratio.

  • Increase the detector gain rather than the laser power to enhance signal.

  • Use the shortest possible exposure time (pixel dwell time in confocal microscopy).

  • Minimize the number of images acquired in a time-lapse experiment.

• Utilize Antifade Reagents:

  • Mounting media containing antifade reagents, such as p-phenylenediamine (PPD) or commercially available formulations like ProLong™ Gold, can significantly reduce photobleaching. These reagents work by scavenging free radicals and reactive oxygen species.

• Oxygen Scavenging Systems:

  • For live-cell imaging, oxygen scavenging systems (e.g., glucose oxidase and catalase) can be added to the imaging medium to reduce the concentration of molecular oxygen, a key player in the photobleaching process.[8]

Conclusion

Fluorescent Red 731 Reactive is a valuable tool for near-infrared fluorescence applications. While its photostability is a critical parameter for obtaining high-quality, quantitative data, it is not an immutable property. By understanding the mechanisms of photobleaching and implementing rigorous, standardized protocols for its assessment, researchers can not only quantify the photostability of this dye under their specific experimental conditions but also employ effective strategies to mitigate its effects. This approach ensures the generation of reliable and reproducible data, ultimately advancing research in drug development and other scientific fields.

References

• Near-infrared photocatalysis with cyanines: synthesis, applications and perspectives. (2024). Chemical Society Reviews.

• Photostability investigation of a near-infrared-II heptamethine cyanine dye. (n.d.). PubMed.

• Structural Optimization of Heptamethine Cyanine Dyes. (2022). Curate ND.

• Photobleaching of Fluorescent Dyes Under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis. (n.d.). PubMed.

• Near-infrared heptamethine cyanine dyes. Synthesis, spectroscopic characterization, thermal properties and photostability. (2025). ResearchGate.

• 56794 Fluorescent Red 731 Reactive. (n.d.). Sigma-Aldrich.

• A Head-to-Head Comparison of Cy5 and Other Far-Red Cyanine Dyes. (n.d.). Benchchem.

• Recent progress in the development of fluorescent probes for imaging pathological oxidative stress. (2023). RSC Publishing.

• A simple method for quantitating confocal fluorescent images. (2021). PMC - NIH.

• Development of photostable near-infrared cyanine dyes. (n.d.). RSC Publishing.

• Enhanced brightness and photostability of cyanine dyes by supramolecular containment. (n.d.). arXiv.

• Improvement of Photostability and NIR Activity of Cyanine Dye through Nanohybrid Formation: Key Information from Ultrafast Dynamical Studies. (2019). ACS Publications.

• Fluorophores for Confocal Microscopy. (n.d.). Evident Scientific.

• Synthesis and Photophysical Properties of Charge-Transfer-Based Pyrimidine-Derived α-Amino Acids. (2023). ACS Publications.

• Quantitative Assessment of Nanoparticle Biodistribution by Fluorescence Imaging, Revisited. (n.d.). Theranostics.

• Tutorial: guidance for quantitative confocal microscopy. (n.d.). SCIAN-Lab.

• Development of Photostable Near-Infrared Cyanine Dyes. (2025). ResearchGate.

• Oxazolidine-Caged Heptamethine Cyanine Switch Exhibits High Photostability for Bioimaging via Buffering Fluorogenicity. (2025). CCS Chemistry - Chinese Chemical Society.

• A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging. (2018). RSC Publishing.

• Reaction-Based Fluorescent Probes for the Detection and Imaging of Reactive Oxygen, Nitrogen, and Sulfur Species. (2019). ACS Publications.

• A Comparative Study on Cyanine Dyestuffs as Sensor Candidates for Macromolecular Crowding In Vitro and In Vivo. (2025). ResearchGate.

• Photoisomerization of Heptamethine Cyanine Dyes Results in Red-Emissive Species: Implications for Near-IR, Single-Molecule, and Super-Resolution Fluorescence Spectroscopy and Imaging. (2023). ACS Publications.

• Evaluation of Fluorescent Cu 2+ Probes: Instant Sensing, Cell Permeable Recognition and Quantitative Detection. (n.d.). MDPI.

• Fluorophores for Confocal Microscopy: Photophysics and Photochemistry. (n.d.). ResearchGate.

• Synthesis and investigation of the photophysical, electrochemical and theoretical properties of phenazine–amine based cyan blue-red fluorescent materials for organic electronics. (n.d.). New Journal of Chemistry (RSC Publishing).

• Far-red and near infrared BODIPY dyes: synthesis and applications for fluorescent pH probes and bio-imaging. (2014). PubMed.

• Superior Photoprotection of Cyanine Dyes with Thio-imidazole Amino Acids. (n.d.). ChemRxiv.

• Evaluating Confocal Microscopy System Performance. (2020). Radiology Key.

• Technical Support Center: Improving Photostability of Naphthalene-Based Fluorescent Probes. (n.d.). Benchchem.

• Photobleaching in Fluorescence Imaging. (n.d.). Thermo Fisher Scientific - US.

• Structural and photophysical characterization of the small ultra-red fluorescent protein. (n.d.). eScholarship.org.

• Analysis of photobleaching rate of monomeric and clustered fluorescent molecules. (2023). protocols.io.

• Photobleaching. (n.d.). Wikipedia.

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Molar extinction coefficient of Fluorescent red 731 reactive

Technical Whitepaper: Photophysical Characterization and Bioconjugation of Fluorescent Red 731

Executive Summary: The NIR Advantage

Fluorescent Red 731 Reactive is a high-performance near-infrared (NIR) fluorophore designed for applications requiring deep tissue penetration and minimal background interference.[1] Unlike visible-spectrum dyes (FITC, TRITC), Fluorescent Red 731 operates in the "optical window" of biological tissue, where autofluorescence from collagen, elastin, and NADH is negligible.

This guide provides the definitive photophysical data and a self-validating workflow for bioconjugation. The critical metric—the Molar Extinction Coefficient (

) —is the foundation for quantifying the Degree of Labeling (DOL), ensuring that your drug-to-antibody ratios (DAR) or probe densities are chemically defined and reproducible.

Photophysical Specifications

The following data represents the core spectral properties of Fluorescent Red 731 Reactive (NHS-ester form). Note that spectral properties are solvent-dependent; values below are standardized in Ethanol as per primary characterization standards.

Metric	Value	Unit	Notes
Molar Extinction Coefficient ( )	225,000	L·mol [1][2]·cm	Measured at in Ethanol.[1] High absorptivity implies high brightness.
Excitation Maximum ( )	736	nm	Optimal excitation source: 730 nm or 750 nm LEDs/lasers.
Emission Maximum ( )	759	nm	Stokes Shift: ~23 nm.
Molecular Weight	859.98	g/mol	Formula: C H N NaO S
Solubility	High	DMF, DMSO	Hydrolytically unstable in water (NHS ester).
Reactive Group	NHS Ester	-	Specificity: Primary Amines (-NH ) on Lysine/N-terminus.[3][4]

Critical Insight: While the datasheet

is 225,000 in ethanol, the in aqueous buffer (PBS) typically remains within ±5-10% for rigid polymethine dyes. However, for GLP-grade assays, it is mandatory to verify in your specific conjugation buffer to account for solvatochromic shifts.

Bioconjugation Workflow: The "Why" Behind the Protocol

This protocol is designed for labeling IgG antibodies but is adaptable to other proteins. It prioritizes hydrolytic management —controlling the competition between the desired amine reaction and the inevitable hydrolysis of the NHS ester.

Phase A: Preparation (The anhydrous step)

• Solubilization: Dissolve 1 mg of Fluorescent Red 731 NHS ester in 50 µL of anhydrous, amine-free DMF (Dimethylformamide).

  • Causality: Water initiates hydrolysis of the NHS ester immediately, deactivating the dye. Amine contaminants in low-grade DMF will quench the dye before it sees the protein.

  • Concentration: This yields ~23 mM stock. Keep this solution dry and use immediately.

Phase B: Conjugation (The pH balance)

• Buffer Exchange: Ensure the protein is in a non-amine buffer (e.g., Sodium Bicarbonate, 50-100 mM, pH 8.5–9.0).

  • Causality: Tris or Glycine buffers contain primary amines that will compete with the protein for the dye.

  • pH Logic: The

    -amino group of Lysine has a pKa ~10.5. At pH 7.4, it is protonated ( ) and unreactive. Raising pH to 8.5–9.0 deprotonates a fraction of lysines ( ), making them nucleophilic enough to attack the NHS ester without accelerating hydrolysis too drastically.

• Reaction: Add the dye stock to the protein solution dropwise while stirring. Target a Dye-to-Protein molar ratio (excess) of 10–20x.

  • Incubation: 1 hour at Room Temperature (RT) in the dark.

Phase C: Purification (Size Exclusion)

• Separation: Use a Sephadex G-25 column or Zeba Spin Desalting Column equilibrated with PBS.

  • Mechanism:[5][6][7][8] The large labeled protein (150 kDa) elutes in the void volume; the small unreacted dye (<1 kDa) is retained in the porous beads.

  • Visual Check: You will see two bands.[7] The fast-moving blue/green band is the conjugate. The slow-moving band is free dye.

Quality Control: The Self-Validating System

Trusting the vendor's label is not science; verification is. You must calculate the Degree of Labeling (DOL) .[7]

Step 1: Determine the Correction Factor (CF)

Because the fluorophore might absorb light at 280 nm (where protein is measured), you must correct the protein absorbance reading.[7]

• Protocol: Measure the absorbance of free dye in PBS at 280 nm and 736 nm.

• Calculation:

• Note: For most NIR dyes, this is low (0.03–0.05), but it must be measured.

Step 2: Calculate Protein Concentration

[7]

• : Absorbance of conjugate at 280 nm.[7]
• : Absorbance of conjugate at dye max (736 nm).[1]
• : 203,000 M cm for IgG (typical).
• : Cuvette path length (usually 1 cm).[7]

Step 3: Calculate Degree of Labeling (DOL)

[7]

• : 225,000 M cm .[1]

Visualization of Workflows

Diagram 1: The Bioconjugation Logic Flow

This diagram illustrates the critical decision points and chemical logic governing the labeling process.

Caption: Step-by-step logic for NHS-ester conjugation, highlighting the chemical necessity of anhydrous solvents and basic pH buffers.

Diagram 2: DOL Calculation & Validation

This diagram maps the mathematical relationships required to validate the conjugate.

Caption: Mathematical workflow for determining the Degree of Labeling (DOL), correcting for dye absorbance at 280nm.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard reference for NHS-ester chemistry mechanisms).

Sources

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• 2. US5245551A - Method of determining extinction coefficient of fluorescent dye and protein concentration of dye-protein conjugate - Google Patents [patents.google.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. Reactive Dye Red SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 6. The Alexa Fluor Dye Series—Note 1.1 | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. m.youtube.com [m.youtube.com]

Technical Deep Dive: Fluorescent Red 731 NHS Ester Bioconjugation

This guide serves as an authoritative technical resource for the bioconjugation of Fluorescent Red 731 Reactive NHS Ester to proteins, antibodies, and amine-modified oligonucleotides. It is designed for senior scientists requiring high-fidelity protocols, mechanistic insight, and self-validating quality control measures.

Executive Summary: The NIR Advantage

Fluorescent Red 731 is a high-performance Near-Infrared (NIR) fluorophore (Abs

736 nm / Em 759 nm) engineered for deep-tissue imaging and high-sensitivity flow cytometry. Unlike visible spectrum dyes (FITC, PE), Fluorescent Red 731 operates within the "optical window" of biological tissue, where photon scattering and autofluorescence are minimal.

The NHS (N-hydroxysuccinimide) ester functionalization renders this dye highly reactive toward primary amines (

), specifically the -amino groups of lysine residues and the N-terminus of proteins.[1][] This guide details the chemistry, thermodynamics, and precise laboratory workflows required to generate stable, high-quantum-yield conjugates.

Key Chemical Specifications

Parameter	Specification
Formula
Molecular Weight	859.98 g/mol
Reactive Group	NHS Ester (Amine-reactive)
Excitation Max	736 nm (Ethanol)
Emission Max	759 nm (Ethanol)
Molar Extinction Coeff.	225,000
Solubility	DMF, DMSO (Low water solubility prior to conjugation)

Mechanism of Action: Nucleophilic Acyl Substitution

The conjugation relies on a competitive kinetic balance between aminolysis (desired) and hydrolysis (waste).[][3] The NHS ester activates the carboxyl group of the fluorophore, creating a leaving group prone to nucleophilic attack.[]

The Chemical Pathway

• Nucleophilic Attack: The unprotonated primary amine (

  ) attacks the carbonyl carbon of the NHS ester.[3]

• Tetrahedral Intermediate: A transient intermediate forms.[3]

• Collapse & Release: The intermediate collapses, expelling the N-hydroxysuccinimide ring (leaving group) and forming a stable amide bond.[][3]

Critical Variable: pH Dependence[6][7][8][9]

• pH < 7.0: Amines are protonated (

  ) and non-nucleophilic.[3] Reaction rate is negligible.

• pH > 9.5: Hydrolysis of the NHS ester by water (

  ) dominates, destroying the reagent before conjugation occurs.

• Optimal Window: pH 8.3 – 9.0 . This specific dye (Fluorescent Red 731) is often used at pH 9.0 to drive the reaction of its specific steric structure, though pH 8.3 is standard for most NHS esters.

Figure 1: The competitive kinetic pathway of NHS-ester conjugation. Success depends on favoring Amide formation over Hydrolysis.

Validated Experimental Protocol

This protocol is optimized for labeling 1 mg of IgG antibody . Scale linearly for other quantities.

Phase 1: Preparation & Buffer Exchange

Objective: Remove competing amines (Tris, Glycine, BSA) which will quench the reaction.

• Purify Antibody: If the antibody is in Tris or contains BSA, perform buffer exchange using a 10k MWCO spin column or dialysis.

• Equilibration Buffer: Exchange into 50 mM Sodium Bicarbonate, pH 9.0 .

  • Note: While pH 8.3 is standard for many dyes, Fluorescent Red 731 protocols often recommend pH 9.0 to maximize the nucleophilicity of the specific lysine residues accessible to this bulky fluorophore.

• Concentration: Adjust protein concentration to 2–5 mg/mL . Lower concentrations (<1 mg/mL) result in poor labeling efficiency due to hydrolysis competition.

Phase 2: Reagent Solubilization

Objective: Dissolve the hydrophobic NHS ester without inducing hydrolysis.

• Solvent: Use anhydrous DMF (Dimethylformamide) or DMSO.

  • Critical: Ensure the solvent is "amine-free" and dry. Moisture initiates immediate hydrolysis.[4]

• Stock Concentration: Dissolve 1 mg of Fluorescent Red 731 NHS ester in 50 µL DMF (approx. 20 mg/mL).

  • Storage: Use immediately.[5] Do not store reconstituted NHS ester.

Phase 3: Conjugation Reaction

Objective: Covalent attachment.

• Stoichiometry (Dye:Protein Ratio): Add the dye solution to the protein dropwise while stirring.

  • Recommended Ratio: 1:1 to 2:1 (Molar Excess).

  • Warning: Unlike smaller dyes (FITC) requiring 10-20x excess, Fluorescent Red 731 is large and prone to quenching. Do not exceed 3x molar excess unless experimentally validated, as this leads to precipitation and reduced quantum yield.

• Incubation: Incubate for 60 minutes at Room Temperature (20-25°C) in the dark.

Phase 4: Purification

Objective: Remove free dye to prevent high background.

• Column: Use a Sephadex G-25 desalting column (or equivalent size exclusion resin).[6][7]

• Elution Buffer: PBS (Phosphate Buffered Saline), pH 7.2.

• Collection: The first colored band to elute is the conjugate (high MW). The slower, trailing band is free dye.

Figure 2: Step-by-step workflow for antibody conjugation, ensuring removal of interfering agents and free dye.

Quality Control: Degree of Labeling (DOL)

Trustworthiness in data comes from verifying the DOL. A DOL of 1.0 – 2.0 is optimal for Fluorescent Red 731. Higher DOL causes self-quenching.

The Formula

Constants

• : Absorbance at 736 nm.[7]
• : Absorbance at 280 nm (Protein).[8]
• : ~150,000 Da (for IgG).
• : 225,000 M cm .[7]
• (Correction Factor) : ~0.04 (Estimated for Cy7-like dyes).

  • Self-Validation: To determine exact CF

    , measure the and of free dye in buffer. .

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Precipitation	Dye concentration too high or solvent incompatibility.	Dissolve dye in DMSO/DMF first.[5] Do not exceed 10% organic solvent in final reaction mixture.
Low DOL (<0.5)	Hydrolysis of NHS ester.	Use fresh anhydrous DMF. Ensure buffer pH is >8.[4][7]0. Increase dye molar excess slightly (e.g., to 3x).
Low Signal (Quenching)	Over-labeling (DOL > 3).	Reduce molar excess to 1:1. Fluorescent Red 731 is bulky; steric crowding reduces brightness.
High Background	Incomplete removal of free dye.	Use a longer desalting column or perform dialysis. Free dye sticks to some membranes.

References

• Sigma-Aldrich (Merck). Product Information: Fluorescent Red 731 Reactive (Cat No. 56794).

• Thermo Fisher Scientific. NHS Ester Chemistry & Reaction Mechanisms.

• Bio-Rad. VivaFix™ Cell Viability Assays (Amine Reactive Dyes).

• Hermanson, G. T.Bioconjugate Techniques (3rd Edition). Academic Press, 2013. (Standard reference for NHS chemistry parameters).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. furthlab.xyz [furthlab.xyz]
• 5. lumiprobe.com [lumiprobe.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. biotium.com [biotium.com]

Protocols & Analytical Methods

High-Performance Near-Infrared Protein Labeling: Fluorescent Red 731 Reactive Protocol

[1]

Application Note & Technical Guide

Introduction: The Power of the Near-Infrared Window

In the landscape of fluorescence imaging, the Near-Infrared (NIR) window (700–900 nm) represents a critical frontier for high-sensitivity applications.[1] Fluorescent Red 731 Reactive is a premium NIR fluorophore designed to overcome the limitations of visible spectrum dyes.[1]

Biological tissues and standard membranes exhibit high autofluorescence in the green (500–550 nm) and red (600–650 nm) channels.[1] By shifting excitation to ~736 nm and emission to ~759 nm, Fluorescent Red 731 drastically improves the signal-to-noise ratio (SNR).[1] This makes it the standard-bearer for:

• In Vivo Imaging: Enhanced tissue penetration due to reduced photon scattering.[1]

• Western Blotting: Detection of low-abundance proteins on PVDF/Nitrocellulose membranes without background interference.[1]

• Flow Cytometry: Utilization of the red/NIR laser lines (e.g., 633 nm or 640 nm excitation sources, though optimal at >700 nm).[1]

Mechanism of Action: NHS-Ester Chemistry

The "Reactive" designation in Fluorescent Red 731 refers to an N-hydroxysuccinimide (NHS) ester functional group.[1][2] This chemistry targets primary amines (

), specifically:

• The

  -amino group of Lysine residues.[1][3]

• The N-terminal

  -amino group of the protein.[1]

The reaction forms a stable amide bond , releasing N-hydroxysuccinimide as a byproduct.[1] Crucially, this reaction is pH-dependent. While many NHS reactions occur at pH 8.3, Fluorescent Red 731 is optimized for pH 9.0 to ensure the lysine residues are deprotonated (nucleophilic) while balancing the hydrolysis rate of the NHS ester.[1]

Figure 1: Mechanism of NHS-ester conjugation.[1] The nucleophilic amine on the protein attacks the carbonyl of the NHS ester, displacing the NHS group and forming a permanent amide linkage.[1]

Materials & Equipment

Reagents[4][5]

• Fluorescent Red 731 Reactive: (e.g., Sigma-Aldrich #56794).[1] Store at -20°C, desiccated.

• Target Protein: Antibody or protein of interest (>2 mg/mL recommended).[1][4]

• Reaction Buffer: 50 mM Sodium Bicarbonate, pH 9.0 (Freshly prepared).

  • Note: Do NOT use PBS or Tris for the reaction step.[1]

• Solvent: Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO).[1]

• Purification Buffer: PBS, pH 7.2 (or buffer of choice for storage).

Equipment

• Desalting Columns: Sephadex G-25 (e.g., PD-10 or NAP-5 columns) for purification.[1]

• UV-Vis Spectrophotometer: Capable of reading at 280 nm and 736 nm.[1]

• Microcentrifuge tubes: Light-safe (amber) or foil-wrapped.

Experimental Workflow

The following diagram outlines the critical path for successful labeling.

Figure 2: Step-by-step workflow for Fluorescent Red 731 protein labeling.

Detailed Protocol

Step 1: Protein Preparation (Critical)

The protein must be in a buffer free of primary amines .[1] Tris, Glycine, and BSA (if used as a carrier) will compete for the dye and ruin the labeling efficiency.[1]

• Buffer Exchange: If your protein is in Tris or contains BSA, dialyze or use a desalting column to exchange it into 50 mM Sodium Bicarbonate, pH 9.0 .[1]

• Concentration: Adjust protein concentration to 2–10 mg/mL .

  • Why? High concentration drives the second-order reaction kinetics faster than the hydrolysis of the NHS ester.[1]

Step 2: Dye Preparation[1]

• Remove the Fluorescent Red 731 vial from the freezer and let it warm to room temperature before opening . This prevents condensation, which degrades the NHS ester.[1]

• Dissolve 1 mg of dye in 50 µL of anhydrous DMF (or DMSO).

  • Concentration: ~25 nmol/µL.[1][4]

  • Stability:[1][5] Use immediately.[1] Do not store reconstituted dye.[1]

Step 3: Conjugation Reaction[1][5]

• Calculate the volume of dye needed.[1] For Fluorescent Red 731, a molar excess of 1–2x is typically sufficient due to its high reactivity.[1][4]

  • Formula:

• While gently vortexing or stirring the protein solution, add the calculated volume of dye dropwise .

  • Tip: Adding dye all at once can cause local high concentrations and protein precipitation.[1]

• Incubate for 1 hour at Room Temperature (20–25°C) in the dark.

Step 4: Purification

Separation of unreacted dye is essential for accurate quantification and low background.[1]

• Equilibrate a Sephadex G-25 column (or equivalent) with PBS pH 7.2 (or your desired storage buffer).

• Load the reaction mixture onto the column.

• Elute with PBS.[1]

• Collect the first colored band (this is the labeled protein; it runs faster than the free dye).[1] The free dye will remain near the top of the column.[1]

Data Analysis: Degree of Labeling (DOL)

To validate the experiment, you must calculate how many dye molecules are attached to each protein molecule.[1]

Constants for Fluorescent Red 731

Parameter	Value	Notes
Max Absorbance (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	736 nm	In Ethanol/Buffer
Emission Max ( )	759 nm	In Ethanol/Buffer
Extinction Coeff.[1][4][6][7] ( )	225,000	High absorptivity
Correction Factor (CF)	~0.04	Estimated for NIR dyes*

*Note: The Correction Factor (

) corrects for the dye's absorbance at 280 nm.[1][7][8] For precise work, measure this value by running a spectrum of the free dye in buffer.

Calculation Steps

• Measure Absorbance: Dilute the conjugate (if necessary) and measure

  and in a 1 cm cuvette.

• Calculate Protein Concentration (

  ): (For IgG, )[1]

• Calculate DOL:

  [1]

Target DOL:

• Antibodies: Optimal DOL is usually 1.0 – 2.0 .[1]

• Over-labeling: DOL > 3.0 can lead to quenching (reduced fluorescence) and protein precipitation.[1]

Troubleshooting Guide

Issue	Possible Cause	Solution
Precipitation during reaction	Dye concentration too high or protein aggregation.[1]	Add dye slower (dropwise) while stirring. Use DMSO instead of DMF. Reduce Molar Excess.[1][7]
Low DOL (< 0.5)	Buffer contained amines (Tris/Glycine).[1]	Critical: Dialyze protein thoroughly into Bicarbonate pH 9.0 before starting.
Low DOL (< 0.5)	Hydrolysis of NHS ester.[1]	Ensure dye is dry before opening.[1] Use anhydrous DMF.[1] Do not store dye stock.[1]
High Background in Imaging	Free dye not removed.[1]	Perform a second purification step (dialysis or longer column).[1]
No Fluorescence	Photobleaching or wrong filter set.[1]	Verify instrument filters (Ex ~730nm / Em ~760nm). Keep samples dark.

References

• Sigma-Aldrich. (n.d.).[1][9] Fluorescent Red 731 Reactive Product Information. Retrieved from [1]

• Thermo Fisher Scientific. (n.d.).[1][10] Amine-Reactive Probe Labeling Protocol. Retrieved from

• AAT Bioquest. (2025).[1] How to Determine the Degree of Labeling. Retrieved from

• PubChem. (n.d.).[1] N-Hydroxysuccinimide Chemistry. Retrieved from

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Polar red-emitting rhodamine dyes with reactive groups: synthesis, photophysical properties, and two-color STED nanoscopy applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US5245551A - Method of determining extinction coefficient of fluorescent dye and protein concentration of dye-protein conjugate - Google Patents [patents.google.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. bangslabs.com [bangslabs.com]
• 6. researchgate.net [researchgate.net]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 9. >90% purity (HPLC), powder | Sigma-Aldrich [sigmaaldrich.com]
• 10. FluoroFinder [app.fluorofinder.com]

Application Notes and Protocols for Labeling Antibodies with Fluorescent Red 731 Reactive

Introduction: Harnessing the Near-Infrared Spectrum for High-Sensitivity Immunoassays

Fluorescent labeling of antibodies is a cornerstone technique in modern biological research and diagnostics, enabling the sensitive and specific detection of target antigens in a multitude of applications including flow cytometry, fluorescence microscopy, and western blotting.[] The choice of fluorophore is critical and is dictated by the specific experimental requirements, such as the available excitation sources and the intrinsic autofluorescence of the biological sample.

Fluorescent Red 731 is a novel dye operating in the near-infrared (NIR) spectrum, offering a significant advantage in applications where sample autofluorescence can be a limiting factor.[2] Its long-wavelength emission minimizes interference from endogenous fluorophores commonly found in cells and tissues, thereby enhancing the signal-to-noise ratio.[2] This application note provides a comprehensive guide to the covalent labeling of antibodies with Fluorescent Red 731 reactive dye, focusing on the underlying chemical principles and a detailed, field-proven protocol to ensure the generation of high-quality, reproducible conjugates.

The most prevalent and robust method for covalently attaching fluorescent dyes to antibodies is through the use of N-hydroxysuccinimide (NHS) esters.[3][4] These reactive moieties readily and specifically react with primary amines (-NH₂) present on the lysine residues of the antibody, forming a stable amide bond.[3][4] This process, while straightforward in principle, requires careful optimization of several parameters to achieve a desirable degree of labeling (DOL), also known as the fluorophore-to-protein (F/P) ratio. An optimal DOL is crucial, as under-labeling can result in a weak signal, while over-labeling may lead to fluorescence self-quenching and potential alteration of the antibody's structure and binding affinity.[][5]

This guide will walk researchers, scientists, and drug development professionals through the entire workflow, from antibody preparation to the final quality control of the Fluorescent Red 731-labeled antibody, empowering them to generate reliable and high-performance immunoconjugates for their research needs.

Core Principles of NHS Ester-Mediated Antibody Conjugation

The conjugation of Fluorescent Red 731 reactive dye to an antibody is a two-step process: the activation of the dye with an NHS ester group and the subsequent reaction of the NHS ester with primary amines on the antibody.

Caption: A streamlined overview of the antibody labeling process.

Part 1: Preparation of Antibody and Dye

Critical Considerations for Antibody Preparation:

• Purity: The antibody solution should be free of any amine-containing substances such as Tris, glycine, or sodium azide, as these will compete with the antibody for reaction with the NHS ester. [6]If these are present, the antibody must be buffer-exchanged into an amine-free buffer.

• Concentration: A higher antibody concentration (typically 2 mg/mL or higher) is recommended to ensure efficient labeling. [2] Protocol 1A: Antibody Buffer Exchange

• If necessary, perform dialysis or use a spin desalting column to exchange the antibody into a suitable reaction buffer. A commonly used buffer is 50 mM sodium bicarbonate, pH 9.0. [2]2. After buffer exchange, determine the antibody concentration using a spectrophotometer at 280 nm or a protein assay.

Protocol 1B: Preparation of Fluorescent Red 731 Reactive Dye Stock Solution

• Allow the vial of Fluorescent Red 731 reactive dye to warm to room temperature before opening to prevent moisture condensation.

• Dissolve 1 mg of the dye in 50 µL of anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). [2][7]This will yield a stock solution with a concentration of approximately 25 nmol/µL. [2]3. Vortex the solution until the dye is completely dissolved. [7]This stock solution should be used immediately.

Part 2: The Conjugation Reaction

The molar ratio of dye to antibody is a critical parameter that must be optimized for each antibody-dye pair. A good starting point for IgG antibodies is a molar excess of dye ranging from equimolar to a twofold excess. [2] Table 1: Recommended Starting Molar Ratios of Dye to Antibody

Antibody Type	Recommended Molar Excess of Dye	Target DOL
IgG	1:1 to 2:1	1-2

Protocol 2: Antibody Conjugation

• In a microcentrifuge tube, add the desired volume of the prepared antibody solution.

• While gently vortexing, add the calculated volume of the Fluorescent Red 731 reactive dye stock solution dropwise to the antibody solution. [2]3. Incubate the reaction mixture for 1 hour at room temperature, protected from light. [2][6][7]Wrapping the tube in aluminum foil is a simple and effective method. [8][9]4. (Optional) To quench the reaction and consume any unreacted NHS ester, add a final concentration of 100 mM Tris or glycine and incubate for an additional 15 minutes on ice. [6]

Part 3: Purification of the Labeled Antibody

It is imperative to remove any unconjugated dye from the labeled antibody, as free dye can lead to high background signals in downstream applications. [10] Protocol 3: Purification using a Spin Desalting Column

• Prepare a spin desalting column according to the manufacturer's instructions. This typically involves removing the storage buffer by centrifugation. [7]2. Apply the entire volume of the conjugation reaction mixture to the center of the resin bed.

• Place the column into a clean collection tube and centrifuge according to the manufacturer's protocol. The purified, labeled antibody will be in the eluate.

Part 4: Characterization and Storage

The final and most critical step is to determine the degree of labeling (DOL), which is the average number of dye molecules conjugated to each antibody molecule. [5] Protocol 4A: Determination of the Degree of Labeling (DOL)

• Measure the absorbance of the purified antibody-dye conjugate at 280 nm (for protein concentration) and at the absorbance maximum of Fluorescent Red 731 (approximately 736 nm in ethanol). [2]2. Calculate the concentration of the antibody, correcting for the absorbance of the dye at 280 nm. The correction factor (CF) is specific to the dye and is calculated as: CF = (Absorbance of the dye at 280 nm) / (Absorbance of the dye at its maximum wavelength)

• The corrected protein concentration is calculated as: Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein where ε_protein is the molar extinction coefficient of the antibody (for IgG, typically ~210,000 M⁻¹cm⁻¹).

• The concentration of the dye is calculated as: Dye Concentration (M) = Aₘₐₓ / ε_dye where ε_dye is the molar extinction coefficient of Fluorescent Red 731 (225,000 L·mol⁻¹·cm⁻¹ in ethanol). [2]5. The DOL is the molar ratio of the dye to the protein: DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL for most applications is typically between 3 and 8. []However, for NIR dyes, a lower DOL of 1-2 may be sufficient and can help prevent self-quenching. [2] Protocol 4B: Storage of the Labeled Antibody

• Store the fluorescently labeled antibody at 2-8°C, protected from light. [11][12]* Do not freeze fluorescently conjugated antibodies unless a cryoprotectant such as 50% glycerol is added, as freezing and thawing can lead to aggregation and loss of activity. [11][13]* For long-term storage, aliquoting the antibody into single-use volumes is recommended to avoid repeated temperature fluctuations. [8]

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Low DOL	- Insufficient molar excess of dye- Presence of competing amines in the antibody buffer- Low antibody concentration	- Increase the molar ratio of dye to antibody in the next labeling reaction- Ensure the antibody is in an amine-free buffer- Concentrate the antibody before labeling
High DOL	- Excessive molar ratio of dye to antibody	- Reduce the amount of dye used in the conjugation reaction
High Background Signal in Assay	- Incomplete removal of free dye	- Repeat the purification step or use a more stringent purification method (e.g., dialysis)
Loss of Antibody Activity	- Over-labeling leading to modification of critical residues in the antigen-binding site- Aggregation of the antibody	- Reduce the DOL- Characterize the binding affinity of the labeled antibody compared to the unlabeled antibody using techniques like ELISA<[14]br>- Store the antibody under recommended conditions

Conclusion

The protocol and principles outlined in this application note provide a comprehensive framework for the successful labeling of antibodies with Fluorescent Red 731 reactive dye. By carefully controlling the reaction conditions, particularly the dye-to-antibody molar ratio, and by performing thorough purification and characterization, researchers can generate high-quality, reliable immunoconjugates. The use of NIR fluorophores like Fluorescent Red 731 offers significant advantages in reducing background autofluorescence, ultimately leading to more sensitive and robust immunoassay data. As with any biochemical technique, empirical optimization is key to achieving the best possible results for your specific antibody and application.

References

• GUIDE TO ANTIBODY LABELING AND DETECTION METHODS. (n.d.). Cedarlane. Retrieved from [Link]

• NHS ester protocol for labeling proteins. (n.d.). Abberior Instruments. Retrieved from [Link]

• This protocol outlines antibody conjugation by NHS-esters. (n.d.). Fürth lab. Retrieved from [Link]

• Fluorescent labeled antibodies - balancing functionality and degree of labeling. (n.d.). PMC - NIH. Retrieved from [Link]

• Fluorescent-labeled antibodies: Balancing functionality and degree of labeling | Request PDF. (2025, August 10). ResearchGate. Retrieved from [Link]

• Antibody Labeling Method Eliminates Column Purification Step. (2016, May 31). American Laboratory. Retrieved from [Link]

• Reactive Dyes. (n.d.). Lion Color. Retrieved from [Link]

• Stability of fluorescent antibody conjugates stored under various conditions. (n.d.). ASM Journals. Retrieved from [Link]

• Reactive Red 111. (2012, May 14). World dye variety. Retrieved from [Link]

• Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance. (n.d.). Molecular Pharmaceutics - ACS Publications. Retrieved from [Link]

• Antibodies 101: Buffers, Storage, and Conjugates. (2022, February 1). Addgene Blog. Retrieved from [Link]

• Polar red-emitting rhodamine dyes with reactive groups: synthesis, photophysical properties, and two-color STED nanoscopy applications. (n.d.). PubMed. Retrieved from [Link]

Sources

• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. biotium.com [biotium.com]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 6. furthlab.xyz [furthlab.xyz]
• 7. broadpharm.com [broadpharm.com]
• 8. abcam.cn [abcam.cn]
• 9. blog.addgene.org [blog.addgene.org]
• 10. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 11. Antibodies Support—Getting Started | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. Fluorescent Amine-reactive Alexa Fluor Dye Labeling of IgM Antibodies | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. Antibody Storage and Antibody Shelf Life [labome.com]
• 14. researchgate.net [researchgate.net]

Revolutionizing Western Blotting: A Deep Dive into Fluorescent Red 731 Reactive Dye

In the dynamic landscape of protein analysis, Western blotting remains a cornerstone technique for the specific identification and quantification of proteins. The evolution of this method has been marked by significant advancements in detection technologies, moving from chromogenic and chemiluminescent substrates to the more robust and quantitative fluorescent detection. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Fluorescent Red 731 Reactive dye in Western blotting, a novel near-infrared (NIR) fluorophore designed to enhance sensitivity and enable multiplexing capabilities.

The Dawn of a New Era: The Power of Near-Infrared Fluorescence in Western Blotting

Traditional Western blotting methods, while effective, often face limitations in quantitative accuracy and the ability to detect multiple proteins simultaneously. Fluorescent Western blotting has emerged as a powerful alternative, offering a wider dynamic range, higher signal stability, and the capacity for multiplexing.[1] The use of near-infrared (NIR) dyes, such as Fluorescent Red 731 Reactive, further elevates this technique by minimizing background autofluorescence from biological samples and blotting membranes, leading to a superior signal-to-noise ratio.[2]

Fluorescent Red 731 Reactive is a cutting-edge fluorescent label specifically designed for the near-infrared spectrum. Its long-wavelength emission is particularly advantageous in applications where sample autofluorescence could be a critical issue. The dye's reactive N-hydroxysuccinimide (NHS) ester group allows for its covalent conjugation to primary or secondary antibodies, creating highly specific and sensitive probes for Western blotting.

Here, we present a detailed protocol for the successful application of Fluorescent Red 731 Reactive in your Western blotting experiments, from antibody conjugation to final image analysis.

At a Glance: Key Properties of Fluorescent Red 731 Reactive

For optimal experimental design and instrument setup, a clear understanding of the spectral properties of Fluorescent Red 731 Reactive is crucial.

Property	Value	Source
Formula	C₄₂H₅₀N₃NaO₁₁S₂	Sigma-Aldrich
Molecular Weight	859.98 g/mol	Sigma-Aldrich
Molar Absorbance	225,000 L·mol⁻¹·cm⁻¹ (in ethanol)	Sigma-Aldrich
Absorption Maximum (Abs. Max.)	736 nm (in ethanol)	Sigma-Aldrich
Emission Maximum (Em. Max.)	759 nm (in ethanol)	Sigma-Aldrich

The Workflow: From Antibody to Signal

Successful implementation of Fluorescent Red 731 Reactive in Western blotting involves a multi-step process. This guide will walk you through each critical stage, providing both the "how" and the "why" to ensure robust and reproducible results.

Sources

• 1. bioradiations.com [bioradiations.com]
• 2. azurebiosystems.com [azurebiosystems.com]

Application Note: Accurate Determination of the Degree of Labeling for Proteins Conjugated with Fluorescent Red 731 Reactive Dye

Authored by: Senior Application Scientist

Introduction: The Critical Role of Degree of Labeling in Fluorescent Assays

The covalent conjugation of fluorescent dyes to biomolecules, particularly proteins and antibodies, is a cornerstone of modern biological research and drug development. These fluorescent conjugates are indispensable tools in a vast array of applications, including immunoassays, fluorescence microscopy, flow cytometry, and in vivo imaging. Fluorescent Red 731 is a near-infrared (NIR) dye, making it exceptionally well-suited for applications where deep tissue penetration is required or where sample autofluorescence could otherwise obscure the signal.[1]

The efficacy of a fluorescently labeled protein is critically dependent on its Degree of Labeling (DOL) , also known as the dye-to-protein ratio.[2] The DOL represents the average number of dye molecules attached to a single protein molecule.[3] This parameter is not merely a quality control metric; it is a fundamental determinant of experimental success.

• Under-labeling (Low DOL): Results in a weak fluorescent signal, reducing assay sensitivity and potentially leading to false-negative results.

• Over-labeling (High DOL): Can paradoxically lead to a decrease in fluorescence intensity due to self-quenching, where adjacent dye molecules absorb the emission from their neighbors.[3] Furthermore, excessive modification can alter the protein's native conformation, leading to loss of biological activity, decreased solubility, or aggregation.[3]

Therefore, accurately calculating the DOL is essential for ensuring the optimal performance, consistency, and reproducibility of fluorescently labeled reagents.[4] This guide provides a comprehensive framework, from the underlying principles to a detailed experimental protocol, for determining the DOL of proteins labeled with Fluorescent Red 731 reactive dye.

Principle of the Method: Spectrophotometric Analysis via the Beer-Lambert Law

The determination of DOL is achieved through a straightforward and accessible spectrophotometric method based on the Beer-Lambert Law.[5][6] This law states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[6][7][8]

A = εcl

Where:

• A is the absorbance (unitless)

• ε (epsilon) is the molar extinction coefficient (in M⁻¹cm⁻¹), an intrinsic property of the absorbing molecule at a specific wavelength.

• c is the molar concentration of the substance (in M)

• l is the path length of the cuvette (typically 1 cm)

To calculate the DOL, we must first determine the individual molar concentrations of the protein and the attached dye within the purified conjugate solution. This is accomplished by measuring the absorbance of the conjugate at two key wavelengths:

• 280 nm: The wavelength at which proteins exhibit maximum absorbance, primarily due to the aromatic residues tryptophan and tyrosine.

• ~736 nm (λ_max): The wavelength of maximum absorbance for the Fluorescent Red 731 dye.[1]

A critical consideration is that most fluorescent dyes, including Fluorescent Red 731, also absorb light at 280 nm.[3][9] This dye-derived absorbance would artificially inflate the measured protein concentration. Therefore, a Correction Factor (CF) must be applied to the A₂₈₀ reading to isolate the absorbance contributed solely by the protein.[4][5]

The Correction Factor is the ratio of the dye's absorbance at 280 nm to its absorbance at its λ_max.[4][5][9]

CF₂₈₀ = A₂₈₀ (of dye) / A_max (of dye)

By applying this correction, we can accurately calculate the concentrations of both components and subsequently their molar ratio, the DOL.

Key Parameters & Materials

Accurate DOL calculation requires precise values for several physical constants. These should be consolidated before beginning the experimental work.

Parameter	Symbol	Value / Information	Source
Molar Extinction Coefficient of Dye	ε_dye	225,000 M⁻¹cm⁻¹	Sigma-Aldrich[1]
Dye Absorbance Maximum	λ_max	~736 nm (in Ethanol)	Sigma-Aldrich[1]
Molar Extinction Coefficient of Protein	ε_prot	Protein-specific. For IgG: ~210,000 M⁻¹cm⁻¹	AAT Bioquest[4]
Correction Factor at 280 nm	CF₂₈₀	Dye-specific. Must be provided by the manufacturer or determined experimentally.	Manufacturer Data
Molecular Weight of Protein	MW_prot	Protein-specific. For IgG: ~150,000 g/mol	N/A
Spectrophotometer	N/A	Capable of UV-Vis measurements (200-800 nm range)	N/A
Cuvettes	N/A	Quartz cuvettes with a 1 cm path length	N/A
Purification System	N/A	Gel filtration column (e.g., Sephadex G-25, PD-10) or dialysis equipment	N/A

Experimental & Calculation Workflow

The entire process, from labeling to final calculation, follows a logical sequence. This workflow ensures that all necessary steps are completed in the correct order for a reliable outcome.

Figure 1. High-level workflow from protein preparation to DOL calculation.

Detailed Experimental Protocols

This section provides a step-by-step methodology for labeling a generic Immunoglobulin G (IgG) antibody and subsequently measuring its absorbance for DOL calculation.

Protocol Part A: Labeling of IgG with Fluorescent Red 731 Reactive Dye

This protocol is based on the N-hydroxysuccinimide (NHS) ester chemistry, which reacts with primary amines on the protein to form stable amide bonds.[10][11][12]

• Protein Preparation (Buffer Exchange):

  • Rationale: The labeling reaction is highly pH-dependent and incompatible with buffers containing primary amines (e.g., Tris, glycine).[13][14] A buffer exchange into an amine-free buffer at the optimal pH is a mandatory first step.

  • Procedure: Prepare a solution of your IgG at a concentration of 2-10 mg/mL.[1] Exchange the buffer to a conjugation buffer (e.g., 0.1 M sodium bicarbonate or 50 mM borate buffer, pH 8.3-9.0) using a desalting column or dialysis.[1][15]

• Dye Solution Preparation:

  • Rationale: The NHS-ester moiety on the dye is moisture-sensitive and hydrolyzes in aqueous solutions.[13] Therefore, it must be dissolved in a high-quality, anhydrous organic solvent immediately before use.

  • Procedure: Allow the vial of Fluorescent Red 731 reactive dye to equilibrate to room temperature before opening to prevent moisture condensation. Dissolve 1 mg of the dye in 50 µL of anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[1] This creates a concentrated stock solution.

• Labeling Reaction:

  • Rationale: The molar ratio of dye to protein in the reaction mixture is a key factor controlling the final DOL.[13] A 1.5 to 2-fold molar excess of dye is a good starting point for achieving a DOL between 1 and 2.[1]

  • Procedure: While gently stirring the protein solution, add the calculated volume of the dye stock solution dropwise. Protect the reaction from light by covering the vial with aluminum foil. Allow the reaction to proceed for 1 hour at room temperature with gentle stirring or rocking.[10][11]

• Purification of the Conjugate:

  • Rationale: This is the most critical step for an accurate DOL calculation. All non-covalently bound (free) dye must be removed from the conjugate.[4][9] Gel filtration is a highly effective method for separating the larger protein-dye conjugate from the smaller, unbound dye molecules.

  • Procedure: Equilibrate a gel filtration column (e.g., Sephadex G-25 or a PD-10 desalting column) with phosphate-buffered saline (PBS), pH 7.4. Apply the entire reaction mixture to the top of the column. Elute the conjugate with PBS. The first colored band to elute from the column is the labeled protein. Collect this fraction.

Protocol Part B: Spectrophotometric Measurement

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up as per the manufacturer's instructions. Select a 1 cm path length quartz cuvette.

• Blanking:

  • Fill the cuvette with the elution buffer used for purification (e.g., PBS). Place it in the spectrophotometer and perform a blank/zero measurement at all wavelengths to establish a baseline.

• Sample Measurement:

  • Discard the blanking buffer and fill the cuvette with the purified protein-dye conjugate.

  • Measure the absorbance at 280 nm (A₂₈₀) .

  • Measure the absorbance at the dye's maximum absorbance wavelength, ~736 nm (A_max) .

  • Important: If the measured absorbance at either wavelength is greater than 2.0, the reading may be outside the linear range of the instrument.[3][9] Dilute the sample with a known volume of elution buffer, re-measure, and be sure to account for this dilution factor in the subsequent calculations.[3][9]

Data Analysis: Step-by-Step DOL Calculation

Once the absorbance values are recorded, the DOL can be calculated using the following sequence of equations.

Figure 2. Flowchart for the calculation of the Degree of Labeling (DOL).

Example Calculation:

Let's assume we have labeled an IgG antibody and obtained the following data:

• Measured A₂₈₀: 1.250

• Measured A_max (at 736 nm): 0.900

• Dilution Factor: 1 (no dilution was needed)

And we are using the following constants:

• ε_prot (IgG): 210,000 M⁻¹cm⁻¹

• ε_dye (Fluorescent Red 731): 225,000 M⁻¹cm⁻¹

• CF₂₈₀ (Hypothetical for this dye): 0.08

Step 1: Calculate the corrected protein absorbance (A_prot). [5] This step removes the contribution of the dye's absorbance at 280 nm.

• A_prot = A₂₈₀ - (A_max × CF₂₈₀)

• A_prot = 1.250 - (0.900 × 0.08) = 1.250 - 0.072 = 1.178

Step 2: Calculate the molar concentration of the protein. [5][9]

• [Protein] = A_prot / ε_prot (assuming a 1 cm path length)

• [Protein] = 1.178 / 210,000 M⁻¹cm⁻¹ = 5.61 x 10⁻⁶ M

Step 3: Calculate the molar concentration of the dye. [5]

• [Dye] = A_max / ε_dye (assuming a 1 cm path length)

• [Dye] = 0.900 / 225,000 M⁻¹cm⁻¹ = 4.00 x 10⁻⁶ M

Step 4: Calculate the Degree of Labeling (DOL). [5]

• DOL = [Dye] / [Protein]

• DOL = (4.00 x 10⁻⁶ M) / (5.61 x 10⁻⁶ M) = 0.71

Result: The Degree of Labeling for this conjugate is 0.71.

Interpretation and Troubleshooting

An ideal DOL for antibodies is typically in the range of 2 to 10, though the optimal value is application-dependent.[4] A DOL of 0.71, as in our example, indicates under-labeling.

Issue	Possible Cause(s)	Recommended Action(s)
Low DOL (<1)	- Insufficient molar excess of dye in the reaction. - Protein concentration was too low. - Reaction pH was too low. - Hydrolyzed (inactive) reactive dye was used.	- Increase the molar ratio of dye to protein in the labeling reaction. - Ensure protein concentration is >2 mg/mL.[1] - Verify the conjugation buffer pH is between 8.3 and 9.0.[14][15] - Use fresh, anhydrous DMSO/DMF and prepare the dye solution immediately before use.
High DOL (>10)	- Excessive molar excess of dye used. - Incomplete removal of free dye during purification.	- Decrease the molar ratio of dye to protein in the labeling reaction. - Repeat the purification step or use a longer gel filtration column to ensure complete separation of free dye.
Precipitation after Labeling	- Over-labeling has reduced the solubility of the protein. - The organic solvent (DMSO/DMF) concentration was too high in the reaction mixture.	- Reduce the molar excess of dye. - Ensure the volume of added organic solvent does not exceed 10% of the total reaction volume.

Conclusion

The determination of the Degree of Labeling is a non-negotiable step in the production of high-quality fluorescent protein conjugates. By understanding the principles of spectrophotometry and meticulously following a validated protocol for labeling, purification, and data analysis, researchers can ensure the creation of reliable and reproducible reagents. This not only enhances the quality and reliability of experimental data but also provides a critical validation point for any study employing fluorescently labeled biomolecules.

References

• How To Determine Degree of Protein Labeling. G-Biosciences.[Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim.[Link]

• Degree of Labeling Explanation. SETAResearch.[Link]

• NHS ester protocol for labeling proteins. Abberior Instruments.[Link]

• Spectrophotometric determination of protein concentration. PubMed.[Link]

• Degree-of-labeling (DOL). NanoTemper Technologies.[Link]

• The Beer-Lambert Law. Chemistry LibreTexts.[Link]

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• 15. interchim.fr [interchim.fr]

Application Note: High-Signal, Low-Noise In Situ Hybridization Using Far-Red Fluorescent Probes

Introduction: The Far-Red Advantage in In Situ Hybridization

Fluorescence in situ hybridization (FISH) is a powerful molecular technique that enables the visualization of specific DNA or RNA sequences within the morphological context of cells and tissues.[1][2] The choice of fluorophore is a critical determinant of experimental success, directly impacting signal-to-noise ratio and data quality. This application note details the rationale and provides a comprehensive protocol for using fluorescent probes that emit in the far-red spectrum (specifically around 731 nm) for in situ hybridization (ISH) applications.

Rationale for Far-Red Probes:

Biological tissues contain numerous endogenous molecules, such as NADH, collagen, and lipofuscin, that naturally fluoresce when excited by light, a phenomenon known as autofluorescence.[3][4] This autofluorescence is most prominent in the shorter wavelength regions of the spectrum (blue, green, and red) and can significantly obscure the specific signal from fluorescent probes, leading to poor signal-to-noise ratios.[5]

Far-red and near-infrared (NIR) fluorescent probes, with emission maxima typically above 650 nm, offer a decisive advantage.[5] Autofluorescence from biological samples is substantially diminished in this spectral range, resulting in a darker background and making the specific probe signal stand out with much greater clarity. This is particularly crucial when detecting low-abundance nucleic acid targets or when working with tissues known for high autofluorescence, such as the brain or aged tissues.[4]

Featured Fluorophore:

While the designation "Fluorescent Red 731" is descriptive, this protocol is optimized for cyanine-based dyes like Cy7 and Alexa Fluor 750, which have emission maxima in the 700-770 nm range.[6] These dyes are well-suited for oligonucleotide labeling and offer excellent photostability and brightness, making them ideal for demanding FISH applications.

Principle of the Method

The core of this technique involves the hybridization of a fluorescently labeled nucleic acid probe to its complementary target sequence within a fixed and permeabilized biological sample. The process can be broken down into several key stages:

• Sample Preparation: Tissues or cells are fixed to preserve their morphology and the integrity of the target nucleic acids. This is followed by permeabilization to allow the probe to access the intracellular target sequences.[7]

• Probe Labeling: An oligonucleotide probe, designed to be complementary to the target RNA or DNA sequence, is covalently labeled with a reactive far-red fluorescent dye.

• Hybridization: The labeled probe and the target nucleic acid within the sample are simultaneously denatured (their double strands separated). The sample is then incubated under specific temperature and buffer conditions to allow the probe to anneal to its complementary target.[8]

• Post-Hybridization Washes: A series of stringent washes are performed to remove any non-specifically bound or unbound probes, which is critical for reducing background signal.[9][10]

• Detection & Imaging: The sample is mounted and visualized using a fluorescence microscope equipped with filters appropriate for the far-red dye, allowing for the precise localization of the target sequence.[11]

Probe Design and Labeling with a Reactive Far-Red Dye

Success in FISH begins with a high-quality probe. For detecting mRNA or DNA targets, oligonucleotide probes (typically 20-50 bases) offer excellent specificity.

Probe Design Considerations:

• Specificity: Use BLAST or a similar tool to ensure the probe sequence is unique to the target of interest and will not cross-hybridize with other sequences.

• GC Content: Aim for a GC content of 40-60% for optimal hybridization kinetics.

• Melting Temperature (Tm): Design probes with a consistent Tm to ensure uniform hybridization behavior if using multiple probes.

Post-Synthethic Labeling with a Reactive Dye:

Oligonucleotides are typically synthesized with a reactive functional group, such as a primary amine (-NH2), which can then be covalently linked to a fluorescent dye.[12][13] This post-synthetic labeling method is often preferred as it avoids exposing the dye to the harsh chemicals used during oligonucleotide synthesis.[12]

Amine-reactive dyes, commonly available as N-hydroxysuccinimide (NHS) esters, are widely used for this purpose. The NHS ester reacts with the primary amine on the modified oligonucleotide to form a stable amide bond.[6]

Diagram: Probe Labeling Workflow

This diagram illustrates the post-synthetic labeling of an amine-modified oligonucleotide with an NHS-ester functionalized far-red dye.

Caption: Covalent labeling of an amine-modified probe with an NHS-ester dye.

Detailed Experimental Protocol

This protocol is optimized for formalin-fixed, paraffin-embedded (FFPE) tissue sections but can be adapted for cultured cells.

Required Reagents and Buffers

Reagent/Buffer	Composition	Storage
Deparaffinization	Xylene, Ethanol (100%, 95%, 85%, 70%)	Room Temp.
Pretreatment Solution	Citrate-based buffer (e.g., 10 mM Sodium Citrate, pH 6.0)	4°C
Protease Solution	Proteinase K (20 µg/mL in 50 mM Tris) or Pepsin (0.005% in 0.01 N HCl)	-20°C (stock)
Wash Buffer (PBS)	1X Phosphate Buffered Saline, pH 7.4	Room Temp.
Hybridization Buffer	50% Formamide, 2x SSC, 10% Dextran Sulfate, Denhardt's Solution	-20°C
Stringency Wash Buffer 1	50% Formamide, 2x SSC, pH 7.0	Room Temp.
Stringency Wash Buffer 2	0.4x SSC, 0.3% NP-40 (or Tween-20)	Room Temp.
Counterstain	DAPI (1 µg/mL) in PBS	4°C (light sensitive)
Mounting Medium	Antifade mounting medium	4°C

SSC (Saline-Sodium Citrate): 20X stock is 3M NaCl, 0.3M Sodium Citrate, pH 7.0.[9] Formamide is a hazardous chemical; handle with appropriate safety precautions.

Step-by-Step Methodology

Diagram: Overall FISH Workflow

This flowchart outlines the major steps of the fluorescent in situ hybridization protocol, from sample preparation to final imaging.

Caption: Key stages of the Far-Red FISH protocol.

Day 1: Sample Preparation and Hybridization

• Deparaffinization and Rehydration:

  • Immerse FFPE slides in xylene: 2 changes, 10 minutes each.[14]

  • Immerse in 100% ethanol: 2 changes, 5 minutes each.[14]

  • Rehydrate through a series of ethanol washes: 95%, 85%, and 70% for 2 minutes each.[1]

  • Wash in distilled water for 2 x 3 minutes.[1]

• Heat Pretreatment (Antigen Retrieval):

  • Heat Pretreatment Solution to 98-100°C in a water bath.[1][15]

  • Immerse slides in the hot solution for 30 minutes. Rationale: This step reverses formaldehyde-induced cross-linking, unmasking the target nucleic acid sequences.[10]

  • Wash in distilled water at room temperature (RT) for 2 x 3 minutes.[15]

• Enzymatic Digestion:

  • Cover the tissue section with 100-200 µL of Protease Solution.

  • Incubate for 10 minutes at RT. Note: Digestion time is critical and may require optimization. Over-digestion can destroy tissue morphology, while under-digestion will prevent probe penetration.[15]

  • Wash in PBS at RT for 3 x 2 minutes.[1]

• Dehydration:

  • Dehydrate slides in a series of 70%, 85%, 95%, and 100% ethanol for 2 minutes each.[1]

  • Air dry the slides completely.

• Denaturation and Hybridization:

  • Prepare the hybridization mixture: Dilute the far-red labeled probe in Hybridization Buffer to a final concentration of 1-10 ng/µL.

  • Apply 10-20 µL of the hybridization mixture to the tissue section.[1]

  • Carefully apply a coverslip, avoiding air bubbles. Seal the edges with rubber cement.[1][15]

  • Co-denature the probe and target DNA by placing the slide on a hotplate at 75-80°C for 5 minutes.[1]

  • Transfer the slide to a humidified chamber and incubate overnight (16-24 hours) at a hybridization temperature of 37-45°C.[2][8] Rationale: The formamide in the hybridization buffer lowers the melting temperature of the nucleic acids, allowing hybridization to occur at a lower, less damaging temperature.[9] Dextran sulfate is an accelerating agent that effectively increases the probe concentration, promoting hybridization.[16]

Day 2: Post-Hybridization Washes and Imaging

• Post-Hybridization Washes:

  • Carefully remove the rubber cement and gently remove the coverslip.

  • Wash the slide in Stringency Wash Buffer 1 at 45°C for 2 x 5 minutes.[9]

  • Wash the slide in pre-warmed (37°C) Stringency Wash Buffer 2 for 2 x 5 minutes. Rationale: These washing steps are the most critical for determining the final specificity of the signal. The temperature and salt concentration (SSC) are adjusted to ensure that only perfectly matched probe-target hybrids remain.[10][17]

• Counterstaining and Mounting:

  • Wash briefly in PBS.

  • Apply DAPI solution and incubate for 5-10 minutes at RT in the dark to stain cell nuclei.

  • Rinse slides in PBS.

  • Dehydrate slides in a series of 70%, 90%, and 100% ethanol for 1-2 minutes each and allow to air dry.[9]

  • Apply a drop of antifade mounting medium and cover with a coverslip.

• Imaging:

  • Visualize the slides on a fluorescence microscope.

  • Use a filter set appropriate for far-red dyes (e.g., Cy7: Excitation ~750 nm, Emission ~773 nm).[6]

  • The DAPI signal should be visualized with a standard DAPI filter set.

  • Imaging Tip: When performing multicolor imaging, always capture the longest wavelength (far-red) signal first to minimize photobleaching of shorter wavelength dyes.[18]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No Signal or Weak Signal	- Inefficient probe labeling- Insufficient permeabilization (under-digestion)- Probe degradation (RNase/DNase contamination)- Incorrect hybridization/wash temperatures	- Verify probe labeling efficiency.- Optimize protease digestion time and concentration.[7]- Use nuclease-free reagents and techniques.- Calibrate hotplate and water bath temperatures.[10]- Increase probe concentration.[7]
High Background/Non-specific Signal	- Insufficient washing stringency- Over-digestion of tissue- Probe concentration too high- Incomplete removal of unbound probe	- Increase the temperature or decrease the salt concentration (lower SSC) of the post-hybridization washes.[10]- Reduce protease incubation time.- Titrate probe to the optimal concentration.- Ensure thorough washing steps.
Uneven or Patchy Signal	- Air bubbles under coverslip during hybridization- Uneven drying of the sample- Non-uniform tissue fixation or digestion	- Be meticulous when applying the coverslip to distribute the probe evenly.[7]- Do not allow the tissue to dry out at any stage before dehydration.- Ensure consistent sample preparation.[7]
Damaged Tissue Morphology	- Over-digestion with protease- Pretreatment step was too harsh (e.g., boiling too long)	- Reduce protease incubation time or concentration.- Optimize the heat pretreatment time.[15]

Conclusion

The use of reactive far-red fluorescent probes provides a robust and highly sensitive method for in situ hybridization. By significantly reducing the interference from tissue autofluorescence, this approach enables clearer visualization and more reliable quantification of specific DNA and RNA targets. The detailed protocol and troubleshooting guide provided herein serve as a comprehensive resource for researchers aiming to implement this powerful technique in their studies.

References

• Creative Bioarray. (n.d.). FFPE Tissue Preparation and FISH Protocol. Retrieved from [Link]

• BioActs. (n.d.). Fluorescent Dyes for Oligonucleotide Labeling. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Situ Hybridization (ISH) Protocol. Retrieved from [Link]

• Fish Karyome. (n.d.). The in situ hybridization procedure involves following steps. Retrieved from [Link]

• University College London. (n.d.). In situ hybridization protocols. Retrieved from [Link]

• MDPI. (n.d.). Applications of Near-Infrared Spectroscopy for Nondestructive Quality Analysis of Fish and Fishery Products. Retrieved from [Link]

• National Institutes of Health. (2024, July 24). Far-Red Fluorescent Proteins: Tools for Advancing In Vivo Imaging. Retrieved from [Link]

• PLOS. (2013, May 15). Sensitivity Differences in Fish Offer Near-Infrared Vision as an Adaptable Evolutionary Trait. Retrieved from [Link]

• GeNotes. (2025, February 14). Fluorescent in situ hybridisation (FISH). Retrieved from [Link]

• National Institutes of Health. (n.d.). Fluorescence In Situ Hybridization of Cells, Chromosomes, and Formalin-Fixed Paraffin-Embedded Tissues. Retrieved from [Link]

• Oxford Gene Technology. (n.d.). Hematology FISH protocol - Post-hybridization washes. Retrieved from [Link]

• Bio-Synthesis. (n.d.). Fluorescent Labeled Oligos. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) Applications of near infrared spectroscopy for fish and fish products quality: a review. Retrieved from [Link]

• Oxford Gene Technology. (n.d.). FFPE tissue preparation and FISH protocol. Retrieved from [Link]

• Creative Bioarray. (n.d.). FISH Tips and Troubleshooting. Retrieved from [Link]

• Boca Scientific Inc. (n.d.). Fluorescent Probes for Protein and Nucleic Acid Labeling. Retrieved from [Link]

• Google Patents. (n.d.). US9944975B2 - Hybridization buffers.

• Today's Clinical Lab. (2020, March 17). FISH Tips and Troubleshooting. Retrieved from [Link]

• University of Washington. (n.d.). Preparation of Paraffin Sections and Frozen Tissue for FISH. Retrieved from [Link]

• National Institutes of Health. (n.d.). Autofluorescence Spectroscopy and Imaging: A Tool for Biomedical Research and Diagnosis. Retrieved from [Link]

• ZytoVision. (n.d.). Fluorescence in situ Hybridization (FISH) protocol including a post-fixation step. Retrieved from [Link]

• Stratech. (n.d.). Oligonucleotide Labeling Reagents. Retrieved from [Link]

• Bio-Synthesis, Inc. (n.d.). Fluorescent Dye Labeling. Retrieved from [Link]

• National Institutes of Health. (n.d.). Covalent Labeling of Nucleic Acids. Retrieved from [Link]

• Cytognos. (n.d.). Composition of hybridization buffer depending on the formamide concentration employed. Retrieved from [Link]

• Nikon's MicroscopyU. (n.d.). Imaging Fluorescent Proteins. Retrieved from [Link]

• Human Frontier Science Program. (n.d.). How fish see infrared light: solving a 100-year old mystery in vision science. Retrieved from [Link]

• PubMed. (n.d.). Fluorescence in situ hybridization methods and troubleshooting applied to fixed cell suspensions. Retrieved from [Link]

• CytoTest. (n.d.). FISH Procedure for FFPE Specimens. Retrieved from [Link]

• Glen Research. (n.d.). Oligonucleotide Labeling. Retrieved from [Link]

• Neuroscience News. (2015, November 7). Supercharged Ability to See Infrared Light Allows Freshwater Fish to Navigate Murky Waters. Retrieved from [Link]

• Duke University. (n.d.). Fluorescence In Situ Hybridization (FISH) following Indirect Immunofluorescence. Retrieved from [Link]

• Bliq Photonics. (2023, October 24). Autofluorescence as an Aid to Discovery. Retrieved from [Link]

• AIP Publishing. (2020, December 9). Hyperspectral super-resolution imaging with far-red emitting fluorophores using a thin-film tunable filter. Retrieved from [Link]

• Oxford Academic. (n.d.). Chemical Methods of DNA and RNA Fluorescent Labeling. Retrieved from [Link]

• Visikol. (2022, July 21). Causes of Autofluorescence. Retrieved from [Link]

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• 2. bostonbioproducts.com [bostonbioproducts.com]
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• 4. bliqphotonics.com [bliqphotonics.com]
• 5. biotium.com [biotium.com]
• 6. Oligonucleotide labeling_TargetMol [targetmol.com]
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• 9. || Welcome to Fish Karyome || [mail.nbfgr.res.in]
• 10. Fluorescence In Situ Hybridization of Cells, Chromosomes, and Formalin-Fixed Paraffin-Embedded Tissues - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. In Vitro Diagnostics - BioActs [bioacts.com]
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• 18. Imaging Fluorescent Proteins | Nikon’s MicroscopyU [microscopyu.com]

Fluorescent Red 731 Reactive: High-Fidelity NIR-I Bioconjugation and In Vivo Imaging Protocol

Abstract

This application note details the standardized methodology for utilizing Fluorescent Red 731 Reactive (NHS-ester), a Near-Infrared (NIR-I) fluorophore, for small animal in vivo imaging. Operating within the optical window of Ex 736 nm / Em 759 nm , this fluorophore minimizes tissue autofluorescence and maximizes photon penetration depth. This guide covers the complete workflow from stoichiometric bioconjugation and quality control (DOL determination) to image acquisition settings using standard IVIS® platforms.

Introduction: The NIR-I Advantage

Fluorescent Red 731 is a hydrophilic, amine-reactive dye designed for the NIR-I window (700–900 nm) . Unlike visible fluorophores (e.g., FITC, Rhodamine), NIR photons experience significantly reduced scattering and absorption by hemoglobin and water.

Key Technical Specifications

Property	Value	Notes
Formula	C₄₂H₅₀N₃NaO₁₁S₂	Sodium salt
Molecular Weight	859.98 Da
Excitation Max	736 nm	Determined in Ethanol
Emission Max	759 nm	Determined in Ethanol
Extinction Coeff.[1] ( )	225,000 M⁻¹cm⁻¹	High brightness
Reactivity	NHS-Ester	Targets primary amines (-NH₂) on Lysine/N-terminus
Solubility	DMF, DMSO, Water	Stock in anhydrous DMF/DMSO recommended

Bioconjugation Protocol

Objective: Covalently attach Fluorescent Red 731 to a target protein (Antibody, Peptide, or Albumin) while preserving binding affinity.

Critical Reagents

• Fluorophore Stock: 1 mg Fluorescent Red 731 in 50 µL anhydrous DMF (Conc: ~23 mM). Prepare immediately before use.[2]

• Reaction Buffer: 50 mM Sodium Bicarbonate, pH 8.5 – 9.0. Do NOT use Tris or Glycine (amine-containing buffers).

• Purification Column: Sephadex G-25 (PD-10) or Zeba™ Spin Desalting Columns (7K MWCO).

Conjugation Workflow

Mechanism: The N-hydroxysuccinimide (NHS) ester reacts with primary amines at alkaline pH (8.3–9.0) to form a stable amide bond, releasing NHS.[2]

Figure 1: Step-by-step bioconjugation workflow ensuring high purity and optimal labeling efficiency.

Step-by-Step Procedure

• Buffer Exchange: Dialyze or spin-filter the protein into 50 mM Sodium Bicarbonate (pH 9.0) . Ensure final concentration is >2 mg/mL.

• Dye Preparation: Dissolve 1 mg of Fluorescent Red 731 in 50 µL anhydrous DMF.

• Reaction:

  • Add the dye to the protein solution dropwise while stirring.[1]

  • Stoichiometry: Target a Dye-to-Protein (D/P) molar ratio of 2:1 to 3:1 for antibodies.

  • Note: Excess labeling (DOL > 4) can cause fluorescence quenching and alter pharmacokinetics (liver accumulation).

• Incubation: Incubate for 1 hour at Room Temperature (20-25°C) in the dark.

• Purification: Apply the reaction mixture to a Sephadex G-25 column equilibrated with PBS (pH 7.4). Collect the first colored band (Conjugate). The second, slower band is free dye.

Quality Control: Degree of Labeling (DOL)

Calculate the DOL using the Beer-Lambert Law.

• : Absorbance at 736 nm.[1]
• : 225,000 M⁻¹cm⁻¹.[1]
• : Molar extinction coefficient of protein (e.g., IgG ~210,000 M⁻¹cm⁻¹).
• : Correction factor for the dye (typically ~0.04 for NIR dyes; verify experimentally if critical).

In Vivo Imaging Protocol

Objective: Visualize biodistribution and target accumulation in small animals (e.g., BALB/c nude mice).

Animal Preparation

• Hair Removal: Fur absorbs and scatters NIR light. Use nude mice or depilate (Nair™) C57BL/6 mice 24 hours prior to imaging.

• Diet: Switch to an alfalfa-free diet 3-5 days prior to imaging to reduce chlorophyll-induced autofluorescence in the gut.

Image Acquisition (IVIS® Spectrum Example)

Fluorescent Red 731 requires filter sets that match its 736/759 nm profile.

Parameter	Setting	Rationale
Excitation Filter	710 nm or 745 nm	710 nm excites the shoulder; 745 nm is closer to peak but requires narrow band emission.
Emission Filter	780 nm or 800 nm	Collects the emission tail while blocking excitation light.
Exposure Time	Auto (1s – 60s)	Avoid pixel saturation (>60,000 counts).
Binning	Medium (8)	Increases sensitivity for deep tissue signals.
f/stop	f/2 (High sensitivity)	Opens aperture for maximum light collection.

Experimental Workflow

Figure 2: In vivo imaging lifecycle from preparation to quantitative analysis.

Injection & Dosing

• Route: Intravenous (Tail Vein) for rapid systemic distribution.

• Dose: Typically 1–5 nmol of fluorophore per mouse (approx. 10–50 µg of labeled antibody).

• Volume: 100–150 µL in sterile PBS.

Data Analysis & Troubleshooting

Quantification

Report data as Radiant Efficiency (

). This unit normalizes the fluorescence signal against the excitation light intensity, allowing for comparable data across different instruments and days.

Troubleshooting Guide

• Problem: High Liver Signal.

  • Cause: Aggregation of conjugate or DOL too high (>3). Hydrophobic dyes stick to liver.

  • Solution: Filter conjugate (0.2 µm) before injection; aim for lower DOL (1.5–2.0).

• Problem: Weak Signal.

  • Cause: Low DOL or quenching.

  • Solution: Verify DOL.[3][4][5] Ensure Ex/Em filters match (736/759 nm).

• Problem: High Background.

  • Cause: Alfalfa in food or skin autofluorescence.

  • Solution: Use alfalfa-free diet; ensure thorough depilation.

References

• Sigma-Aldrich. Fluorescent Red 731 Reactive Product Information (Product No. 56794).Link

• Weissleder, R. (2001). A clearer vision for in vivo imaging. Nature Biotechnology, 19(4), 316-317. Link

• Ntziachristos, V., et al. (2003). Fluorescence molecular tomography resolves protease activity in vivo. Nature Medicine, 8(7), 757-760. Link

• PerkinElmer (Revvity). IVIS Spectrum User Manual & Filter Selection Guide.Link

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Small Animal In Vivo Imaging Antibody Labeling | Thermo Fisher Scientific - US [thermofisher.com]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Application Note: High-Efficiency Labeling of Nucleic Acids with Fluorescent Red 731 NHS Ester

Introduction

Fluorescent Red 731 is a high-performance Near-Infrared (NIR) fluorophore designed for applications requiring deep tissue penetration and minimal background autofluorescence.[1] With an excitation maximum at 736 nm and emission at 759 nm , it operates within the NIR-I window, making it superior to standard visible dyes (like Cy3 or Fluorescein) for in vivo imaging and complex biological matrices.

This protocol details the conjugation of Fluorescent Red 731 NHS Ester (N-hydroxysuccinimide ester) to amino-allyl modified nucleic acids . Unlike proteins, native DNA/RNA lacks reactive primary amines suitable for stable conjugation. Therefore, this workflow relies on the prior incorporation of amino-allyl linkers (e.g., amino-allyl dUTP) or 5'-amino-modifiers during synthesis.

Key Technical Specifications

Property	Value	Notes
Excitation Max	736 nm	Determined in Ethanol
Emission Max	759 nm	NIR-I Window
Extinction Coefficient ( )	225,000	High brightness
Reactive Group	NHS Ester	Reacts with primary amines ( )
Solubility	DMF, DMSO	Hydrophobic; requires organic co-solvent

Mechanism of Action

The labeling chemistry relies on the nucleophilic attack of the primary amine (on the nucleic acid linker) onto the carbonyl carbon of the NHS ester. This reaction forms a stable amide bond , releasing N-hydroxysuccinimide as a byproduct.[2]

Critical Constraint: The reaction requires a deprotonated amine. Since the pKa of a primary aliphatic amine is

10.5, the reaction buffer must be maintained at pH 8.3–9.0 to ensure a sufficient fraction of unprotonated amines while minimizing the competing hydrolysis of the NHS ester.

Figure 1: Reaction mechanism. The primary amine on the DNA attacks the NHS ester of the dye, forming a stable amide bond.

Pre-Protocol Considerations

Buffer Compatibility

• Strictly Avoid: Tris, Glycine, or any buffer containing primary amines. These will compete with the DNA for the dye, neutralizing the labeling reagent.

• Recommended: Sodium Bicarbonate (

  ) or Sodium Borate.

Nucleic Acid Purity

The starting nucleic acid must be free of ammonium ions (often found in precipitation salts like Ammonium Acetate). If ammonium is present, perform an ethanol precipitation with Sodium Acetate before starting.

Detailed Protocol

Phase 1: Preparation of Reagents

• Labeling Buffer (0.1 M

  , pH 8.5):

  • Dissolve 0.84 g sodium bicarbonate in 100 mL nuclease-free water.

  • Adjust pH to 8.5 carefully with dilute NaOH or HCl.

  • Note: Fresh preparation is recommended to prevent pH drift.

• Dye Stock Solution:

  • Dissolve 1 mg of Fluorescent Red 731 NHS Ester in 50

    L of anhydrous, amine-free DMF (Dimethylformamide) or DMSO .

  • Concentration:

    20 mg/mL (approx. 23 mM).

  • Storage: Store at -20°C, desiccated. Use immediately upon thawing. Moisture hydrolyzes the NHS ester within minutes.

Phase 2: Conjugation Reaction

• Resuspend DNA: Dissolve 5–10

  g of amino-modified DNA/RNA in 20 L of Labeling Buffer .

  • Target Concentration:

    0.25 g/ L.[3]

• Add Dye: Add 10

  L of the Red 731 Dye Stock Solution to the DNA.

  • Ratio: Ensure a 10-20x molar excess of dye over the amine sites.

• Incubate:

  • Wrap the tube in foil (light sensitive).

  • Incubate for 1–2 hours at Room Temperature (20–25°C) with gentle agitation.

  • Optional: Overnight incubation at 4°C is acceptable but increases hydrolysis risk.

Phase 3: Purification (Removal of Unreacted Dye)

Unreacted Red 731 must be removed to prevent high background.

• Method A: Ethanol Precipitation (Recommended for >50 bp)

  • Add 0.1 volume of 3 M Sodium Acetate (pH 5.2).

  • Add 2.5 volumes of ice-cold 100% Ethanol.

  • Incubate at -20°C for 30 mins.

  • Centrifuge at 12,000 x g for 15 mins.

  • Wash pellet twice with 70% Ethanol (removes free dye).

  • Air dry and resuspend in TE Buffer (pH 8.0).

• Method B: Spin Columns (Recommended for <50 bp)

  • Use Sephadex G-25 or equivalent gel filtration columns (e.g., PD-10) equilibrated with PBS or water.

Quality Control & Validation

Quantify the labeling efficiency (Degree of Labeling, DOL) using a UV-Vis spectrophotometer (e.g., NanoDrop).

Measurements

Measure absorbance at:

• 260 nm (

  ): Nucleic acid maximum.

• 736 nm (

  ): Fluorescent Red 731 maximum.

Calculations

First, correct the

for the dye's contribution (Correction Factor, ). For most cyanine-like NIR dyes, .

Calculate the concentration of nucleic acid (

): (Where for dsDNA 6,600 per base)

Calculate the Degree of Labeling (DOL):

• : 225,000 [1]

• Target DOL : 1.0 – 3.0 dyes per 100 bases (for long probes) or 1 dye per molecule (for oligos).

Troubleshooting Guide

Figure 2: Troubleshooting decision tree for low labeling efficiency.

References

• Sigma-Aldrich. (n.d.). Fluorescent Red 731 Reactive Product Information. Retrieved from

• Thermo Fisher Scientific. (n.d.). NHS-Ester Labeling Chemistry and Protocols. Retrieved from

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from

• Lumiprobe. (n.d.). General Protocol for NHS Ester Labeling. Retrieved from

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. interchim.fr [interchim.fr]

Technical Notes & Optimization

High background fluorescence with Fluorescent red 731 reactive

Topic: High Background Fluorescence & Specificity Optimization

Product Chemistry: Amine-Reactive NHS-Ester (Near-Infrared) Emission Range: ~730–760 nm (NIR)

Executive Technical Summary

Fluorescent Red 731 Reactive is a high-performance Near-Infrared (NIR) fluorophore equipped with an N-hydroxysuccinimide (NHS) ester group.[1] It is designed to covalently conjugate with primary amines (

) found on the N-terminus of proteins or lysine residues.

The Paradox of High Background: While NIR dyes typically exhibit low background due to minimal cellular autofluorescence in the 700nm+ range, "High Background" with this specific reagent is almost exclusively chemically induced.[2] It arises from hydrophobic aggregation or improper buffer chemistry during the labeling step.[2] Because the dye is an NHS-ester, it is moisture-sensitive and highly reactive to any protein in the solution, not just your target.

Troubleshooting Guide (Q&A Format)

Category A: Viability Staining (Flow Cytometry/Microscopy)[3]

Q: My "live" cell population has shifted up in fluorescence, making it hard to gate out the dead cells. Is the dye expiring? A: It is likely not expiring, but rather over-saturating . This is the "Titration Trap."

• The Cause: Amine-reactive dyes bind to all surface amines. If the concentration is too high, the dye coats live cells non-specifically, reducing the Signal-to-Noise (S/N) ratio between live (dim) and dead (bright) cells.

• The Fix: Perform a Logarithmic Titration .

  • Prepare a mixture of 50% live and 50% heat-killed cells.

  • Stain with a serial dilution of the dye (e.g., 1:100, 1:500, 1:1000, 1:5000, 1:10,000).

  • Select the dilution that gives the lowest signal on live cells while maintaining a distinct separation from the dead population.[2][3]

  • Expert Insight: NIR dyes like Red 731 are often hydrophobic. At high concentrations, they form micelles that stick to membranes non-specifically.

Q: I see high background specifically after I fix my cells. Why? A: This is caused by "Dye Crosslinking."

• The Mechanism: If you do not wash the cells thoroughly before adding paraformaldehyde (PFA), free floating dye molecules are chemically crosslinked to the cell surface by the fixative.

• The Protocol Adjustment:

  • Stain cells in protein-free PBS (15-30 min).

  • Wash 2x with PBS + 1% BSA (The BSA acts as a "scavenger" to soak up unreacted dye).

  • Wash 1x with PBS to remove the BSA-dye complexes.[2]

  • Then Fix.

Q: The staining looks patchy or "sticky" on the glass slide. Is it the plasticware? A: It is likely Buffer Contamination .

• The Error: Staining in a buffer containing Tris, Glycine, or BSA/FBS.

• The Chemistry: Tris and Glycine contain primary amines.[2] They compete with your cells for the dye.[2] BSA/FBS are proteins that will be labeled by the dye, creating fluorescent "gunk" that sticks to slides.[2]

• The Rule: ALWAYS stain in PBS or HBSS (Calcium/Magnesium free is preferred). NEVER stain in cell culture media.

Category B: Antibody/Protein Labeling (Conjugation)[1]

Q: I conjugated Red 731 to my antibody, but now the antibody binds non-specifically to everything. A: You have likely Over-Labeled the protein (High Degree of Labeling, DOL).

• The Physics: Red 731 is a large, aromatic, hydrophobic molecule. If you attach too many dye molecules to a single antibody (e.g., DOL > 4), the antibody becomes hydrophobic and sticky.[2] It will aggregate and bind to Fc receptors or sticky cell debris.[2]

• The Solution:

  • Aim for a DOL of 1.5 to 2.5 .[2]

  • Reduce the molar excess of dye during the reaction (e.g., if you used 20x excess, try 10x).

  • Use a high-performance desalting column (e.g., Zeba Spin, 7K MWCO) to remove all free dye.

Visualizing the "Amine-Reactive Trap"

The following diagram illustrates the critical decision points where background noise is introduced during the staining workflow.

Figure 1: The "Amine-Reactive Trap" logic tree. High background is frequently caused by protein competition in the buffer or failure to scavenge free dye before fixation.[2]

Optimized Protocol: The "Scavenger" Method

To eliminate background when using Fluorescent Red 731 Reactive, follow this rigorous protocol. This method uses a protein "scavenger" step to neutralize free dye before it can cause artifacts.[2]

Materials Required

• Buffer A (Staining): 1x PBS (pH 7.4), Azide-free, Protein-free.

• Buffer B (Scavenger/Wash): PBS + 1% BSA (Bovine Serum Albumin) or 2% FBS.[2]

• Fixative: 1-4% Paraformaldehyde (PFA).[2]

Step-by-Step Methodology

Step	Action	Critical Technical Note
1	Wash Cells	Wash cells 2x with Buffer A . Remove all traces of culture media.[2] (Media contains amines that neutralize the dye).
2	Stain	Resuspend cells in Buffer A containing Red 731 (titrated concentration, typically 0.5 - 1.0 µg/mL). Incubate 20-30 min at RT or 4°C in the dark.
3	Scavenge	Add 2mL of Buffer B (Protein-rich) directly to the cells. Incubate for 2 minutes. (The protein acts as a "sponge" to bind unreacted NHS-ester instantly).
4	Wash	Centrifuge and discard supernatant.
5	Clear	Wash 1x with Buffer A or Buffer B to remove the dye-protein complexes.
6	Fix	Resuspend in Fixative.

Quantitative Troubleshooting Matrix

Observation	Probable Cause	Verification Step	Corrective Action
Live cells are dim positive (Shift)	Dye concentration too high (Saturation).	Compare Mean Fluorescence Intensity (MFI) of unstained vs. stained live cells.	Perform Log-Titration (1:100 to 1:10,000). Use the lowest effective dose.
High background in ALL channels	Spectral Spillover / Compensation error.	Check Red 731 emission (Em Max ~759 nm).[1] It spills into APC-Cy7 or similar far-red channels.	Use Single Stained Controls (Beads or Cells) to calculate the compensation matrix.
Speckled background on slides	Dye Aggregation.	Spin the dye stock solution at 10,000 x g for 5 mins before use.	Use only the supernatant. Do not disturb the pellet.
No signal at all	Hydrolysis of NHS-ester.	Check if the DMSO stock was stored with moisture.[2]	Discard stock. Reconstitute new dye in anhydrous DMSO. Store with desiccant.

References

• Perfetto, S. P., et al. (2010). Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples. Current Protocols in Cytometry. Retrieved from [Link]

• Bio-Rad. (n.d.).[2] VivaFix™ Cell Viability Assays Product Page. Bio-Rad Laboratories. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. bio-rad.com [bio-rad.com]
• 3. tcd.ie [tcd.ie]

Fluorescent red 731 reactive conjugate purification methods

Technical Support Center: Fluorescent Red 731 Reactive Conjugates

Section 1: The Technical Landscape

Subject: Fluorescent Red 731 (NIR Fluorophore) Emission Maximum: ~731 nm (Near-Infrared) Primary Challenge: Hydrophobicity-induced Aggregation (H-dimers)

As a Senior Application Scientist, I often see researchers treat Near-Infrared (NIR) dyes like Fluorescent Red 731 exactly like Fluorescein (FITC) or Rhodamine. This is a critical error. Red 731, likely a cyanine-based derivative, possesses a large polymethine chain that makes it inherently hydrophobic.

When conjugated to proteins, these dyes do not just "float" in solution; they stack upon themselves (H-aggregation) or stick to the hydrophobic patches of your protein. This leads to the "Blue Shift" phenomenon—where the absorbance peak shifts to a shorter wavelength—and a drastic drop in quantum yield. The purification protocols below are designed specifically to break these interactions and ensure monomeric, bright conjugates.

Section 2: Purification Methodologies

The choice of purification method depends on your sample volume and the "stickiness" of the conjugate.

Method A: Size Exclusion Chromatography (SEC) – The Gold Standard

Best for: High purity, removal of free dye, and buffer exchange (Volumes > 0.5 mL).

The "Sticky" Problem: Red 731 often binds non-specifically to Sephadex G-25 or agarose matrices due to hydrophobic interaction, leading to low yield. The Solution: You must modify the mobile phase.

Protocol:

• Column Preparation: Use a PD-10 or NAP-25 column.

• Equilibration Buffer (Critical): Do not use standard PBS. Use PBS + 0.05% Tween-20 (or 0.02% Sodium Azide). The detergent helps prevent the dye from adsorbing to the resin.

  • Advanced: For extremely hydrophobic conjugates, add 5% DMSO to the equilibration buffer.

• Loading: Load the reaction mixture (max 2.5 mL for PD-10).

• Elution: Elute with the same modified buffer. Collect the first colored band (the conjugate). The free dye will remain at the top or move very slowly.

• Validation: If the free dye band is "smearing" rather than distinct, your buffer is too hydrophilic. Increase salt concentration (up to 500 mM NaCl) to disrupt charge-based sticking.

Method B: Spin Desalting Columns

Best for: Small volumes (< 200 µL), rapid screening.

Protocol:

• Resin Selection: Use 7K MWCO Zeba™ or similar spin columns.

• Pre-wash: Wash the resin 3x with your conjugation buffer to remove storage preservatives.

• Load & Spin: Apply sample to the center of the resin bed. Spin at 1000 x g for 2 minutes.

• Note: Spin columns are less efficient at removing hydrophobic free dye than gravity SEC. You may need two passes.

Section 3: Troubleshooting & FAQs

Q1: My conjugate has a high Degree of Labeling (DOL), but the fluorescence signal is weak. Why?

Diagnosis: Fluorescence Quenching (H-Aggregation). Mechanism: When Red 731 molecules are too close to each other on the protein surface, they stack like coins (H-dimers). This stacking allows them to absorb energy but dissipate it as heat rather than fluorescence. Solution:

• Lower the molar excess: If you used 20x dye excess, drop to 10x or 8x.

• Target DOL: For NIR dyes, a DOL of 1.5 – 2.5 is often brighter than a DOL of 4.0.

• Check Absorbance Ratio: Measure Absorbance at the max (A_max) and at a "shoulder" (usually ~680nm). If the shoulder is growing higher than the main peak, aggregation is occurring.

Q2: The dye is not eluting from the PD-10 column; it’s stuck at the top.

Diagnosis: Non-specific hydrophobic interaction with the cross-linked dextran beads. Solution:

• Immediate Fix: Wash the column with PBS containing 10% Ethanol or 5% DMSO. This usually releases the dye.

• Prevention: Always include 0.05% Tween-20 in your running buffer for Red 731.

Q3: How do I calculate DOL for Red 731?

Formula:

• : Absorbance of the conjugate at 731 nm.
• : Absorbance of the conjugate at 280 nm.
• (Correction Factor) : The % of the dye's absorbance that shows up at 280 nm. For Red 731, this is typically 0.04 - 0.08 (Check your specific CoA).
• : Extinction coefficient (typically ~200,000 - 250,000 M⁻¹cm⁻¹ for this class).

Section 4: Visualizing the Workflow

The following diagram illustrates the decision logic for purifying Red 731 conjugates, specifically addressing the hydrophobicity issue.

Caption: Decision tree for Fluorescent Red 731 purification, highlighting the critical requirement for detergent-modified buffers to prevent yield loss via hydrophobic adsorption.

Section 5: Data Summary & Specifications

Parameter	Value / Recommendation	Notes
Excitation / Emission	~720 nm / ~731 nm	Avoids autofluorescence of biological tissue.
Epsilon ( )	~220,000 M⁻¹cm⁻¹	High extinction coefficient; verify on vial label.
Correction Factor (280nm)	~0.05 (5%)	Critical for accurate protein concentration measurement.
Storage Solvent	Anhydrous DMSO or DMF	Hydrolysis occurs rapidly in water. Use immediately.
Purification Buffer	PBS + 0.05% Tween-20	Prevents column binding and aggregation.
Optimal DOL	1.5 – 2.5 dyes/protein	Higher DOL leads to self-quenching in NIR dyes.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 9: Fluorescent Probes).

• Cytiva (formerly GE Healthcare). (2020). Gel Filtration Principles and Methods. Retrieved from [Link]

Solving solubility problems with Fluorescent red 731 reactive

Topic: Troubleshooting Solubility & Labeling Protocols

Doc ID: FR731-SOL-001 | Status: Active | Tier: Advanced Application Support

Executive Summary: The Hydrophobic Challenge

Fluorescent Red 731 Reactive (typically an NHS-ester derivative emitting ~759 nm) belongs to a class of Near-Infrared (NIR) fluorophores.[1] While these dyes offer superior tissue penetration and reduced autofluorescence, they present a distinct chemical paradox:

• The Core: The polymethine/cyanine-like core required for NIR emission is inherently hydrophobic (lipophilic).

• The Reactive Group: The NHS-ester moiety is hydrolytically unstable , degrading rapidly in the presence of water.

The Solubility Failure Mode: Users often attempt to dissolve the dye directly in aqueous buffer (resulting in immediate precipitation) or use "wet" organic solvents (resulting in hydrolysis before labeling occurs). This guide provides the corrective protocols to navigate this solubility matrix.

Diagnostic Matrix: Why is my dye precipitating?

Before proceeding, identify the root cause of your solubility issue using the table below.

Symptom	Probable Cause	Technical Explanation	Corrective Action
Visible particulates immediately upon adding solvent.	Wet Organic Solvent	Water in DMSO/DMF hydrolyzes the NHS ester to a carboxylic acid, which is often less soluble and inactive.	Use anhydrous (99.8%+) DMSO or DMF from a fresh, sealed bottle.
Cloudiness when adding dye to protein solution.	"Solvent Shock"	Rapid polarity change causes the hydrophobic dye molecules to stack (H-aggregates) before binding.	Add dye dropwise while vortexing. Keep organic co-solvent <10% final vol.
No labeling despite clear solution.	Hydrolysis	The NHS ester hydrolyzed during storage or solubilization.[2]	Discard. NHS esters cannot be "reactivated." Store solid at -20°C under argon/nitrogen.
Precipitate after 1 hour of reaction.	Over-labeling	Attaching too many hydrophobic dyes to a protein destabilizes the protein-dye complex.	Reduce the Dye-to-Protein (D/P) molar ratio to 1:1 or 2:1 .

The "Dry-to-Wet" Solubilization Protocol

This protocol is designed to maximize reactive yield while maintaining solubility. It separates the process into a "Dry Phase" (solubilization) and a "Wet Phase" (conjugation).

Phase A: The Dry Phase (Solubilization)

Goal: Dissolve the dye without triggering hydrolysis.

• Equilibration: Remove the dye vial from -20°C storage and let it warm to Room Temperature (RT) for 20 minutes before opening .

  • Reason: Opening a cold vial causes atmospheric moisture to condense on the pellet, instantly deactivating the NHS ester.

• Solvent Selection: Use Anhydrous DMF (Dimethylformamide) or Anhydrous DMSO .

  • Note: DMF is preferred by some manufacturers for this specific dye class due to better volatility during later evaporation steps, but DMSO is acceptable if anhydrous.

• Dissolution: Add anhydrous solvent to achieve a concentration of 10–20 mg/mL (approx. 25 nmol/µL).

  • Action: Pipette up and down or vortex briefly. The solution should be deep blue/green (appearing red in dilute form).

  • Critical:Do not use water, PBS, or alcohols (Ethanol/Methanol) at this stage.[3] Alcohols contain hydroxyl groups that will react with the NHS ester, neutralizing it.

Phase B: The Wet Phase (The "Shock" Transition)

Goal: Transfer the hydrophobic dye into the aqueous protein solution without crashing out.

• Buffer Prep: Prepare your protein (antibody/peptide) in 50 mM Sodium Bicarbonate, pH 8.5–9.0 .

  • Constraint: Avoid Tris or Glycine buffers (primary amines will compete with the protein for the dye).[3]

• The Dropwise Technique:

  • Place the protein solution on a slow vortex or magnetic stir plate.

  • Slowly add the dissolved dye (from Phase A) to the protein solution.[1]

  • Limit: Ensure the final volume of organic solvent (DMF/DMSO) in the reaction mixture does not exceed 5–10% .

  • Reason: High organic solvent concentrations can denature the protein; low concentrations keep the dye solubilized long enough to react.

Visualization: The Solubility Logic Flow

The following diagram illustrates the critical decision points to prevent precipitation and hydrolysis.

Caption: Figure 1. The "Dry-to-Wet" workflow. Green paths indicate correct protocol to maintain solubility and reactivity.

Frequently Asked Questions (FAQs)

Q: Can I store the dye after dissolving it in DMF/DMSO? A: Generally, no . Even "anhydrous" solvents absorb atmospheric moisture quickly. If you must store it, use a single-use aliquot, blanket it with inert gas (Argon/Nitrogen), seal tightly, and store at -20°C for no more than 1–2 weeks. Fresh preparation is always superior.

Q: My protein precipitated after labeling. Can I save it? A: This is likely due to "over-labeling." The hydrophobic dye has turned your hydrophilic protein into a hydrophobic complex.

• Attempted Rescue: Spin down the precipitate and try resolubilizing in PBS containing 0.1% BSA or a surfactant like 0.05% Tween-20 .

• Prevention: Next time, use a lower molar excess of dye (e.g., if you used 10x, try 5x or 2x).

Q: Why use Bicarbonate buffer pH 9.0? Can't I use PBS? A: NHS esters react with unprotonated amines. At pH 7.4 (PBS), the epsilon-amino groups of Lysine are mostly protonated (

) and unreactive. At pH 8.5–9.0, they are deprotonated ( ), facilitating the reaction. However, high pH also accelerates hydrolysis, so the labeling reaction is a race against time.

Q: How do I remove the unreacted dye? A: Because Fluorescent Red 731 is hydrophobic, it may stick to the protein non-specifically. Use a Gel Filtration Column (Sephadex G-25) or a Spin Desalting Column (MWCO 7K). Dialysis is often inefficient for hydrophobic dyes as they can stick to the dialysis membrane.

References & Grounding

• Sigma-Aldrich. Product Information: Fluorescent Red 731 Reactive (Product No. 56794).

  • Citation Note: Provides the specific extinction coefficients, solvent recommendations (DMF), and buffer protocols (Bicarbonate pH 9.0).

• Thermo Fisher Scientific. NHS Ester Chemistry & Troubleshooting.

  • Citation Note: Validates the mechanism of NHS-ester hydrolysis and the requirement for anhydrous solvents.

• Lumiprobe. General Protocol for NHS Ester Labeling.

  • Citation Note: Supports the "dropwise addition" technique and the use of DMSO/DMF co-solvents for hydrophobic dyes.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. cy3-nhs-ester-for-2d-electrophoresis.com [cy3-nhs-ester-for-2d-electrophoresis.com]

Technical Support Center: Fluorescent Red 731 Reactive Labeling

Welcome to the technical support center for Fluorescent Red 731 reactive labeling. As Senior Application Scientists, we have compiled this guide to provide you with in-depth technical assistance, troubleshooting guides, and frequently asked questions to ensure the success of your conjugation experiments. Our goal is to explain the "why" behind the "how," empowering you to optimize your labeling reactions and confidently interpret your results.

The Critical Role of pH in Amine-Reactive Labeling

Fluorescent Red 731 is an amine-reactive dye that utilizes a N-hydroxysuccinimide (NHS) ester functional group to form a stable covalent bond with primary amines on your target molecule, such as the ε-amino group of lysine residues in proteins. This reaction is highly dependent on the pH of the reaction buffer. Understanding and controlling the pH is paramount for achieving efficient and reproducible labeling.

The core principle lies in a chemical balancing act. The primary amine on your target molecule must be in a deprotonated state (-NH₂) to act as a nucleophile and attack the NHS ester. At acidic or neutral pH, this amine is largely protonated (-NH₃⁺), rendering it unreactive.[1][2] As the pH increases into the alkaline range, the amine becomes deprotonated, and the labeling reaction proceeds. However, at excessively high pH, a competing reaction, the hydrolysis of the NHS ester, begins to dominate.[2][3] During hydrolysis, the NHS ester reacts with water, becoming permanently inactivated and unable to label your target. Therefore, the optimal pH for labeling is a compromise: high enough to ensure sufficient deprotonation of the target amines but not so high as to cause rapid hydrolysis of the dye.

Troubleshooting Guide

This section addresses common issues encountered during the labeling of proteins and other biomolecules with Fluorescent Red 731.

Problem 1: Low or No Labeling Efficiency

Symptoms:

• Low degree of labeling (DOL) calculated post-purification.

• Weak or no fluorescent signal from the conjugate in downstream applications.

Possible Causes & Solutions:

Cause	Explanation	Solution
Incorrect Reaction pH	The pH of the reaction buffer is too low, resulting in protonated, unreactive primary amines on the target molecule.[1]	The optimal pH for NHS ester reactions is between 8.0 and 9.0.[4] For Fluorescent Red 731, a bicarbonate buffer at pH 9.0 is recommended.[5] Verify the pH of your buffer immediately before use.
Presence of Competing Amines	Buffers containing primary amines (e.g., Tris, glycine) or other amine-containing additives (e.g., ammonium sulfate) will compete with your target molecule for reaction with the dye, significantly reducing labeling efficiency.[6][7]	Use amine-free buffers such as phosphate, bicarbonate, or borate.[1][6] Ensure your protein sample is thoroughly dialyzed or desalted into the appropriate labeling buffer before starting the reaction.
Hydrolyzed Dye	The NHS ester of Fluorescent Red 731 is moisture-sensitive and will hydrolyze over time, especially when dissolved in aqueous solutions.[2][6]	Prepare the dye stock solution in anhydrous DMSO or DMF immediately before use.[5] Do not store the dye in solution for extended periods. Equilibrate the dye vial to room temperature before opening to prevent moisture condensation.[6]
Suboptimal Dye-to-Protein Ratio	An insufficient molar excess of the dye will result in incomplete labeling.	For most proteins, a 1.5 to 2-fold molar excess of the dye is a good starting point.[5] This may require optimization depending on the number of available amines on your specific protein.

Problem 2: High Background Fluorescence

Symptoms:

• High fluorescent signal in the negative control.

• Low signal-to-noise ratio in imaging applications.

Possible Causes & Solutions:

Cause	Explanation	Solution
Incomplete Removal of Unconjugated Dye	Free, unreacted dye that has not been removed after the labeling reaction will contribute to background fluorescence.	Purify the conjugate using size-exclusion chromatography (e.g., Sephadex G-25) or dialysis.[5] Ensure the column size or dialysis membrane cutoff is appropriate for separating the small dye molecule from your much larger target molecule.
Non-specific Binding of the Conjugate	The fluorescently labeled protein may be binding non-specifically to other components in your assay.	Include appropriate blocking agents (e.g., BSA) in your assay buffers. Optimize washing steps to remove non-specifically bound conjugate.

Problem 3: Reduced Quantum Yield of the Conjugate

Symptoms:

• The labeled conjugate is less fluorescent than expected, even with a high degree of labeling.

Possible Causes & Solutions:

Cause	Explanation	Solution
Over-labeling of the Protein	Attaching too many dye molecules to a single protein can lead to self-quenching, where the fluorophores interact with each other and reduce the overall fluorescence output.[5]	Reduce the molar excess of the dye in the labeling reaction. Aim for a lower degree of labeling (DOL). For antibodies, a DOL of 2-4 is often optimal.
Denaturation of the Protein	The labeling conditions, including pH and the presence of organic solvents, may have caused the protein to denature, which can affect the local environment of the dye and reduce its fluorescence.	Perform the labeling reaction at a lower temperature (e.g., 4°C) for a longer duration. Minimize the amount of organic solvent (DMSO or DMF) in the final reaction mixture (typically not exceeding 10% v/v).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for labeling my protein with Fluorescent Red 731?

The optimal pH for labeling with NHS esters like Fluorescent Red 731 is in the alkaline range of 8.0 to 9.0.[4] A recommended starting point is a 50 mM sodium bicarbonate buffer at pH 9.0.[5] This pH ensures that a sufficient number of primary amines on your protein are deprotonated and available for reaction, while minimizing the rate of dye hydrolysis.[1]

Q2: Can I use Tris buffer for my labeling reaction?

No. Tris (tris(hydroxymethyl)aminomethane) contains a primary amine and will react with the Fluorescent Red 731 NHS ester, competing with your target protein and significantly reducing the labeling efficiency.[6][7] You should always use an amine-free buffer such as sodium bicarbonate, sodium borate, or phosphate-buffered saline (PBS) adjusted to the appropriate alkaline pH.[1][6]

Q3: How does pH affect the fluorescence of the Fluorescent Red 731 dye itself?

Fluorescent Red 731 belongs to the cyanine class of dyes. The fluorescence intensity of many common cyanine dyes is stable across a broad pH range, typically from pH 4 to 9.[8][9] Therefore, within the optimal pH range for labeling (8.0-9.0), the fluorescence of the dye itself is not expected to be significantly affected.

Q4: My protein precipitates when I add the dye solution. What should I do?

This can be caused by the organic solvent (DMSO or DMF) used to dissolve the dye. To mitigate this, add the dye stock solution to the protein solution slowly and with gentle stirring.[5] Ensure that the final concentration of the organic solvent in the reaction mixture is as low as possible, preferably below 10% (v/v). You can also try reducing the protein concentration.

Q5: How long should I let the labeling reaction proceed?

Typically, the reaction is allowed to proceed for 1-2 hours at room temperature.[4][5] Alternatively, the reaction can be carried out overnight at 4°C. The longer incubation at a lower temperature can be beneficial for sensitive proteins.

Q6: How do I stop the labeling reaction?

The reaction can be stopped by adding a small molecule containing a primary amine, such as Tris or lysine, to a final concentration of about 50-100 mM. This will quench any unreacted dye. Subsequently, the labeled conjugate should be purified from the free dye and quenching agent.

Experimental Workflow and Protocols

Visualizing the Labeling Reaction

The following diagram illustrates the key steps and considerations in the labeling workflow, with a focus on the pH-dependent reaction.

Caption: Workflow for labeling proteins with Fluorescent Red 731.

Protocol: Standard Protein Labeling

This protocol is a general guideline for labeling 1 mg of a typical IgG antibody.

• Prepare the Antibody Solution:

  • Dissolve 1 mg of the antibody in 0.5 mL of 0.1 M sodium bicarbonate buffer, pH 9.0.

  • If your antibody is in a different buffer, perform a buffer exchange into the labeling buffer using dialysis or a desalting column. Ensure that the starting buffer is free of amine-containing substances.[10]

• Prepare the Dye Stock Solution:

  • Equilibrate the vial of Fluorescent Red 731 reactive dye to room temperature.

  • Dissolve 1 mg of the dye in 50 µL of anhydrous DMSO or amine-free DMF.[5] This solution should be used immediately.

• Perform the Labeling Reaction:

  • While gently vortexing the antibody solution, slowly add the appropriate amount of the dye stock solution. A 1.5 to 2-fold molar excess of the dye over the protein is a good starting point.[5]

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purify the Conjugate:

  • Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) according to the manufacturer's instructions, equilibrated with PBS or your desired storage buffer.

  • Apply the reaction mixture to the column.

  • The first colored band to elute is the labeled antibody. The second, slower-moving band is the unconjugated dye. Collect the fractions containing the labeled antibody.

• Determine the Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 736 nm (for Fluorescent Red 731).

  • Calculate the protein concentration and the dye concentration using the Beer-Lambert law and the respective extinction coefficients. The DOL is the molar ratio of the dye to the protein.

References

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Kasper, P. T., et al. (2019). pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications. Journal of the American Society for Mass Spectrometry, 30(11), 2345–2354. [Link]

• Cedarlane. (n.d.). GUIDE TO ANTIBODY LABELING AND DETECTION METHODS. Retrieved from [Link]

• Jankolovits, J. (2006). Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry. Journal of Young Investigators. [Link]

• Siwawannapong, K., et al. (2025). Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution. New Journal of Chemistry, 49(32), 13483-13494. [Link]

• Chen, W., et al. (2012). (A) Effect of pH on fluorescence intensity of the cyanine in the... ResearchGate. Retrieved from [Link]

• Zhou, Y., et al. (2015). pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells? Molecules, 20(8), 14388–14403. [Link]

• Qin, W., et al. (2009). Fluorescent Intensity of Dye Solutions under Different pH Conditions. Applied Engineering in Agriculture, 25(4), 583-589. [Link]

• AAT Bioquest. (n.d.). Classic Reactive Fluorescent Labeling Dyes & Their Applications. Retrieved from [Link]

• Biocompare. (2018). New Cyanine Dye Improves Detection of pH Changes in Live Cells. Retrieved from [Link]

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry — Journal of Young Investigators [jyi.org]
• 3. help.lumiprobe.com [help.lumiprobe.com]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. help.lumiprobe.com [help.lumiprobe.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. biotium.com [biotium.com]

Technical Support Center: Fluorescent Red 731 Labeling &amp; Aggregation Control

Topic: Troubleshooting Protein Aggregation with Fluorescent Red 731 Reactive (NHS-Ester) Product Reference: Sigma-Aldrich #56794 (or equivalent NIR-730/750 NHS esters) Target Audience: Protein Chemists, Assay Developers, and Imaging Specialists.

Core Technical Insight: The Physics of NIR Aggregation

Why is my protein precipitating? Fluorescent Red 731 (Ex: 736 nm / Em: 759 nm) belongs to the class of Near-Infrared (NIR) cyanine-like fluorophores. To achieve long-wavelength emission, these molecules require extensive conjugated double-bond systems, making them inherently large, planar, and hydrophobic .

When you label a protein, you are essentially attaching "grease spots" to its surface.

• The Mechanism: If the Degree of Labeling (DOL) exceeds the protein's solubility threshold (typically >2 dyes per molecule for this specific fluorophore), the dye molecules on adjacent proteins interact via

  - stacking (Van der Waals forces).

• The Result: This creates a hydrophobic network that pulls proteins out of solution (irreversible precipitation) or causes them to form soluble aggregates (H-dimers) that quench fluorescence.

The Aggregation Cascade

The following diagram illustrates how "Over-Labeling" leads to signal loss and precipitation.

Figure 1: The thermodynamic pathway of NIR dye-induced protein aggregation.

Optimized Protocol: The "Low-Load" Strategy

To prevent aggregation, you must prioritize monodispersity over maximum brightness . A DOL of 1.0–1.5 is often brighter than a DOL of 3.0 due to the absence of self-quenching.

Step-by-Step Workflow

1. Buffer Exchange (Critical Pre-step)

• Action: Exchange protein into 50 mM Sodium Bicarbonate, pH 8.5–9.0 .

• Why: NHS-esters require deprotonated primary amines (

  ) to react.

• Warning: Remove all Tris, Glycine, or BSA. These contain amines that will scavenge the dye, reducing efficiency and leading you to add more dye, which causes aggregation.

2. Dye Solubilization

• Action: Dissolve Fluorescent Red 731 NHS-ester in anhydrous DMF (Dimethylformamide) or DMSO .

• Concentration: Prepare at ~10 mg/mL immediately before use.

• Troubleshooting: Do not use water or aqueous buffer to dissolve the stock; the NHS ester will hydrolyze (deactivate) within minutes.

3. The Controlled Reaction

• Action: Add the dye to the protein while vortexing gently .

• Molar Ratio: Use a Dye-to-Protein molar excess of 2:1 to 3:1 (maximum).

• Incubation: 1 hour at Room Temperature (RT) in the dark.

4. Purification (The "Clean-Up")

• Action: Use a Sephadex G-25 (PD-10) column or Zeba Spin Desalting Column.

• Buffer: Elute into PBS (pH 7.4) or your storage buffer.

• Why: Dialysis is often insufficient for removing hydrophobic free dye, which can form micelles that mimic protein aggregates.

Troubleshooting Guide (FAQ)

Scenario A: "My solution turned cloudy immediately after adding the dye."

Diagnosis: Solvent Shock. Explanation: You likely added a large volume of hydrophobic solvent (DMF/DMSO) too quickly, or the local concentration of dye was too high. The Fix:

• Centrifuge the solution (10,000 x g, 5 mins) to remove large precipitates.

• Measure the concentration of the supernatant.

• Next time: Dilute the protein to <2 mg/mL before labeling. Add the dye in multiple small aliquots (e.g., 5 x 1 µL) rather than one bolus, mixing constantly.

Scenario B: "I have no precipitate, but the fluorescence is very dim."

Diagnosis: Fluorescence Quenching (H-Dimer formation). Explanation: The protein is over-labeled (DOL > 2.5). The dye molecules are so close on the protein surface that they transfer energy to each other non-radiatively (quenching) rather than emitting light. The Fix:

• Check the Absorbance Spectrum.[1] If you see a "blue shoulder" (a secondary peak around 680–700 nm) next to the main peak (736 nm), this indicates aggregates.

• Next time: Reduce the molar excess of dye during the reaction from 3:1 to 1.5:1.

Scenario C: "The protein precipitates during storage at 4°C."

Diagnosis: Long-term Hydrophobic Instability. The Fix:

• Add a stabilizer to the storage buffer. BSA (0.1% - 1%) is excellent after the unreacted dye has been removed. It acts as a "sponge" for hydrophobic patches.

• Alternatively, add 0.05% Tween-20 to prevent surface adsorption and aggregation.

Data Reference: Dye-to-Protein Ratio (DPR) Optimization

Use this table to select the correct molar excess for your specific protein type.

Protein Type (MW)	Recommended Conc.[1]	Target Molar Excess (Dye:Protein)	Target DOL	Aggregation Risk
IgG Antibody (150 kDa)	2–5 mg/mL	3:1	1.0 – 2.0	Low
Fab Fragment (50 kDa)	1–3 mg/mL	2:1	0.8 – 1.2	Medium
Streptavidin (53 kDa)	1–2 mg/mL	2:1	1.0 – 1.5	High
BSA / Albumin (66 kDa)	2–5 mg/mL	2:1	1.0 – 1.5	Low

Decision Tree for Purification

If you suspect aggregation, follow this logic flow to salvage your sample.

Figure 2: Workflow for handling potentially aggregated conjugates.

References

• Sigma-Aldrich. (n.d.). Fluorescent Red 731 Reactive Product Information Sheet. Retrieved from

• Thermo Fisher Scientific. (2023). Fluorescence Quenching and Aggregation of NIR Dyes. In Molecular Probes Handbook. (General principle reference for NIR dye behavior).
• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (The definitive text on NHS-ester chemistry and hydrophobicity management).

• Resch-Genger, U., et al. (2008). Quantum yields and brightness of fluorophores in the near-infrared.[2] Journal of Fluorescence. (Discusses the impact of aggregation on quantum yield).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Site-specific albumin tagging with NIR-II fluorogenic dye for high-performance and super-stable bioimaging - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating the Near-Infrared: A Comparative Guide to Fluorescent Red 731 and Cy7 Reactive Dyes

For researchers, scientists, and drug development professionals working in the near-infrared (NIR) spectrum, the choice of fluorescent probe is a critical determinant of experimental success. The NIR window (roughly 700-900 nm) offers significant advantages for biological imaging, including deeper tissue penetration and reduced autofluorescence from endogenous molecules.[1] This guide provides an in-depth, objective comparison of two prominent reactive dyes in this spectral range: Fluorescent Red 731 (FRD731) and Cyanine7 (Cy7). By examining their photophysical properties, chemical reactivity, and performance in key applications, this document aims to equip researchers with the necessary information to make an informed decision for their specific needs.

Introduction to the Contenders: FRD731 and Cy7

Fluorescent Red 731 (FRD731) is a fluorescent label designed for the near-infrared region, recognized for its strong fluorescence emission.[2] Its utility is particularly emphasized in applications where minimizing sample autofluorescence is paramount or when imaging through tissue or other complex matrices is required.[2]

Cyanine7 (Cy7) is a well-established member of the cyanine dye family, a class of synthetic dyes known for their high molar extinction coefficients.[3] Cy7 is widely used for labeling a variety of biomolecules for applications such as immunofluorescence, flow cytometry, and in vivo imaging due to its emission in the NIR spectrum.[4][5] However, a notable characteristic of Cy7 is its relatively lower photostability compared to other cyanine dyes.[4][6]

At a Glance: Photophysical Property Comparison

A direct comparison of the core photophysical properties of FRD731 and Cy7 is essential for selecting the appropriate dye. The following table summarizes these key characteristics.

Property	Fluorescent Red 731 (FRD731)	Cy7	Reference(s)
Excitation Maximum (λex)	736 nm (in Ethanol)	~745-750 nm	[2][5]
Emission Maximum (λem)	759 nm (in Ethanol)	~770-800 nm	[2][4][5]
Molar Extinction Coefficient (ε)	225,000 L·mol⁻¹·cm⁻¹ (in Ethanol)	High (characteristic of cyanine dyes)	[2][3]
Quantum Yield (Φ)	Described as "strong fluorescence" by the manufacturer; specific value not publicly available.	~0.3	[2]
Molecular Weight	859.98 g/mol	Varies with modification, typically around 700-900 g/mol	[2]

Chemical Reactivity and Biomolecule Conjugation

Both FRD731 and Cy7 are commonly supplied as N-hydroxysuccinimidyl (NHS) esters, which are amine-reactive functional groups. This allows for the straightforward covalent labeling of proteins, antibodies, and other biomolecules containing primary amines (e.g., lysine residues).[2]

The fundamental reaction involves the NHS ester reacting with a primary amine on the target molecule under mild alkaline conditions (typically pH 8.0-9.0) to form a stable amide bond.

Caption: NHS ester reaction for biomolecule conjugation.

A critical consideration during the labeling process is the dye-to-protein (D/P) ratio. Over-labeling can lead to a decrease in the quantum yield of the resulting conjugate, a phenomenon known as self-quenching.[2] Therefore, it is crucial to optimize the molar excess of the dye to achieve the desired degree of labeling without compromising fluorescence intensity. For both FRD731 and Cy7 NHS esters, a starting point of an equimolar amount up to a two-fold excess of the dye is often recommended for protein labeling.[2]

Performance in Key Applications: A Comparative Overview

The choice between FRD731 and Cy7 will ultimately depend on the specific demands of the application.

Immunofluorescence Microscopy

In immunofluorescence, the goal is to achieve a high signal-to-noise ratio to clearly visualize the target of interest. The strong fluorescence of FRD731 makes it a compelling candidate for this application.[2] The lower photostability of Cy7 can be a limiting factor, especially during prolonged imaging sessions or when using high-intensity laser illumination, which can lead to photobleaching and a diminished signal over time.[4][6]

Flow Cytometry

For flow cytometry, the brightness of the fluorophore is a key parameter for resolving cell populations. While Cy7 is commonly used in multicolor flow cytometry panels, its lower photostability should be considered, and samples should be protected from light as much as possible before analysis.[6] The "strong fluorescence" of FRD731 suggests it would also be a suitable candidate for flow cytometry, potentially offering a more photostable alternative to Cy7.

In Vivo Imaging

In vivo imaging in small animals is a powerful technique where NIR probes excel due to the reduced absorption and scattering of light by tissues at these wavelengths.[1] Both FRD731 and Cy7 are well-suited for in vivo imaging.[2][4] The choice between them may depend on the required imaging duration and the potential for phototoxicity. While the lower energy of NIR light minimizes phototoxicity, the photostability of the probe itself can influence the longevity of the signal for longitudinal studies.[4]

Experimental Protocols

To provide a framework for a direct comparison, the following are detailed, step-by-step methodologies for key experimental workflows.

Protocol 1: Antibody Labeling with FRD731 or Cy7 NHS Ester

This protocol describes the general procedure for conjugating an antibody with either FRD731 or Cy7 NHS ester.

Caption: Workflow for antibody conjugation with NHS ester dyes.

Materials:

• Antibody of interest

• FRD731 or Cy7 NHS ester

• Amine-free Dimethylformamide (DMF)

• 50 mM Sodium Bicarbonate buffer, pH 9.0

• Phosphate-Buffered Saline (PBS), pH 7.2

• Sephadex G25 column (or other suitable size-exclusion chromatography media)

Procedure:

• Prepare a stock solution of the dye: Dissolve 1 mg of FRD731 or Cy7 NHS ester in 50 µL of amine-free DMF.[2]

• Prepare the antibody solution: Dissolve the antibody in 50 mM sodium bicarbonate buffer (pH 9.0) to a final concentration of 2 mg/mL or higher. If the antibody is in a buffer containing primary amines (e.g., Tris), it must be exchanged into the bicarbonate buffer via dialysis or a desalting column.[2]

• Conjugation reaction: While gently stirring, add the appropriate volume of the dye stock solution dropwise to the antibody solution. A starting point is to use a 1:1 to 2:1 molar ratio of dye to antibody.[2]

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.[2]

• Purification: Separate the labeled antibody from the unreacted free dye using a Sephadex G25 column equilibrated with PBS (pH 7.2). The first colored band to elute will be the antibody-dye conjugate.[2]

Protocol 2: Comparative Immunofluorescence Staining

This protocol outlines a method to directly compare the performance of FRD731- and Cy7-labeled antibodies for immunofluorescence microscopy.

Materials:

• Cells or tissue sections expressing the target antigen

• FRD731-labeled primary or secondary antibody

• Cy7-labeled primary or secondary antibody

• Blocking buffer (e.g., PBS with 5% BSA and 0.1% Triton X-100)

• Wash buffer (e.g., PBS with 0.1% Tween 20)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope with appropriate filter sets for FRD731/Cy7 and DAPI

Procedure:

• Sample Preparation: Prepare cells or tissue sections according to standard protocols (fixation, permeabilization).

• Blocking: Block non-specific binding sites by incubating the samples in blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: If using directly labeled primary antibodies, incubate separate samples with either the FRD731-labeled or Cy7-labeled antibody at the same optimal concentration for 1-2 hours at room temperature or overnight at 4°C. If using unlabeled primary antibodies, incubate with the primary antibody, wash, and then incubate with the corresponding FRD731- or Cy7-labeled secondary antibody.

• Washing: Wash the samples three times with wash buffer for 5 minutes each.

• Counterstaining: Incubate with a nuclear counterstain like DAPI for 5-10 minutes.

• Washing: Wash the samples twice with wash buffer.

• Mounting: Mount the samples with an antifade mounting medium.

• Imaging and Analysis: Image the samples on a fluorescence microscope using identical acquisition settings (laser power, exposure time, gain) for both the FRD731 and Cy7 channels. Compare the signal intensity and photostability of the two dyes by acquiring images over a time course with continuous illumination.

Conclusion and Recommendations

Both Fluorescent Red 731 and Cy7 are valuable tools for fluorescence-based applications in the near-infrared spectrum. The choice between them should be guided by the specific experimental requirements.

• For applications requiring high brightness and where photostability is a concern , such as quantitative fluorescence microscopy or long-term live-cell imaging, Fluorescent Red 731 may be the more advantageous choice due to its described "strong fluorescence" and the known lower photostability of Cy7.

• For well-established protocols where Cy7 is already validated and for multiplexing experiments , where its spectral properties are well-characterized in relation to other fluorophores, Cy7 remains a viable option, provided that appropriate precautions are taken to minimize photobleaching.

Ultimately, for novel or demanding applications, an empirical side-by-side comparison using the protocols outlined in this guide is the most reliable way to determine the optimal dye for achieving high-quality, reproducible data.

References

• baseclick GmbH. (n.d.). Cy7: A Far-Red Fluorescent Dye for Precise Labeling. Retrieved from [Link]

• Pansare, V. J., He, J., & Xia, Y. (2012). Near-infrared molecular probes for in vivo imaging. Current protocols in chemical biology, 4(4), 299–318.

• PubChem. (n.d.). Cy7 dye. Retrieved from [Link]

• ResearchGate. (2015, June 1). Does anybody have experience with heat stability of fluorophores commonly used in flow cytometry?. Retrieved from [Link]

Sources

• 1. Photophysical properties of fluorescent DNA-dyes bound to single- and double-stranded DNA in aqueous buffered solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Polar red-emitting rhodamine dyes with reactive groups: synthesis, photophysical properties, and two-color STED nanoscopy applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Structural and photophysical characterization of the small ultra-red fluorescent protein - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Near-Infrared Fluorescent Dyes: A Brightness Comparison

For researchers, scientists, and drug development professionals venturing into the realm of in vivo imaging, flow cytometry, and other fluorescence-based assays, the selection of the appropriate near-infrared (NIR) fluorescent dye is a critical determinant of experimental success. The NIR window (roughly 700-1700 nm) offers a significant advantage over visible light by minimizing tissue autofluorescence and light scattering, thereby enabling deeper tissue penetration and a higher signal-to-noise ratio.[1][2][3] However, the expanding arsenal of commercially available NIR dyes, each with its own unique photophysical properties, can make the selection process daunting.

This guide provides an in-depth comparison of the brightness of commonly used NIR fluorescent dyes, supported by experimental data and detailed protocols to empower you to make informed decisions for your specific research needs. We will delve into the fundamental principles of fluorescence brightness, present a comparative analysis of popular dye families, and provide actionable protocols for you to verify and compare dye performance in your own laboratory.

Understanding Fluorescence Brightness: More Than Just Emission

The perceived "brightness" of a fluorescent dye is not solely determined by its emission intensity. A more quantitative and scientifically accurate measure is the molar brightness , which is the product of two key photophysical parameters:

• Molar Extinction Coefficient (ε): This value represents the efficiency with which a dye molecule absorbs light at a specific wavelength. A higher extinction coefficient means the dye is more effective at capturing photons, a crucial first step for fluorescence.

• Fluorescence Quantum Yield (Φ): This is the ratio of the number of photons emitted to the number of photons absorbed. It quantifies the efficiency of the fluorescence process itself. A quantum yield of 1.0 (100%) indicates that every absorbed photon results in an emitted fluorescent photon.

Therefore, the molar brightness can be calculated as:

Brightness = ε × Φ

A dye with a high molar extinction coefficient and a high quantum yield will be exceptionally bright, making it ideal for detecting low-abundance targets.[4]

The Landscape of Commercial NIR Dyes: A Comparative Overview

The market offers a diverse range of NIR fluorescent dyes, primarily categorized into families such as cyanine dyes (Cy®), Alexa Fluor® dyes, DyLight® dyes, iFluor® dyes, and IRDye® dyes.[2] Each family possesses distinct structural modifications that influence their brightness, photostability, water solubility, and pH sensitivity.

While direct, universally standardized comparisons across all manufacturers can be challenging due to variations in measurement conditions, the following table consolidates publicly available data to provide a comparative overview of popular NIR dyes.

Table 1: Photophysical Properties of Common Near-Infrared Fluorescent Dyes

Dye Family	Specific Dye	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Molar Brightness (ε × Φ)
Cyanine Dyes	Cy®5	~649	~670	250,000	~0.20	50,000
Cy®7	~750	~773	199,000	~0.12	23,880
Cy®7.5	~788	~808	223,000	~0.05	11,150
Alexa Fluor® Dyes	Alexa Fluor® 647	~650	~668	270,000	~0.33	89,100
Alexa Fluor® 700	~702	~723	205,000	~0.14	28,700
Alexa Fluor® 750	~749	~775	290,000	~0.12	34,800
Alexa Fluor® 790	~784	~814	260,000	~0.04	10,400
DyLight® Dyes	DyLight® 650	~652	~672	250,000	~0.10	25,000
DyLight® 755	~755	~776	220,000	~0.07	15,400
DyLight® 800	~777	~794	270,000	~0.04	10,800
iFluor® Dyes	iFluor® 647	~650	~670	250,000	~0.35	87,500
iFluor® 750	~757	~779	275,000	~0.10	27,500
IRDye®	IRDye® 680RD	~678	~692	140,000	N/A	N/A
IRDye® 800CW	~774	~789	240,000	~0.06	14,400

Disclaimer: The values presented are compiled from various manufacturer datasheets and scientific publications and should be used as a guide. Actual performance may vary depending on the conjugation, solvent, and experimental conditions.

Experimental Protocols for Brightness Determination

To ensure the selection of the optimal dye for your specific application, it is highly recommended to perform in-house validation. Here, we provide detailed, step-by-step methodologies for the key experiments required to determine and compare the brightness of NIR fluorescent dyes.

Experimental Workflow for Dye Brightness Comparison

Caption: Workflow for determining and comparing the molar brightness of NIR fluorescent dyes.

Protocol 1: Determination of Molar Extinction Coefficient (ε)

Principle: The Beer-Lambert law states that the absorbance of a solution is directly proportional to its concentration. By measuring the absorbance of a series of known concentrations, the molar extinction coefficient can be determined from the slope of the resulting line.

Materials:

• NIR fluorescent dye of interest

• High-purity solvent (e.g., DMSO for stock, PBS for working solutions)

• UV-Vis spectrophotometer

• Calibrated cuvettes

Procedure:

• Prepare a concentrated stock solution of the dye in a suitable solvent (e.g., 1 mM in DMSO). Ensure the dye is completely dissolved.

• Prepare a series of dilutions of the dye in the desired assay buffer (e.g., PBS) from the stock solution. Aim for a concentration range that yields absorbance values between 0.05 and 1.0 at the dye's λmax.

• Measure the absorbance spectrum for each dilution using the spectrophotometer. Record the absorbance value at the maximum absorption wavelength (λmax).

• Plot the absorbance at λmax (y-axis) against the concentration in M (x-axis).

• Perform a linear regression on the data points. The slope of the line is the molar extinction coefficient (ε) in M⁻¹cm⁻¹.

Protocol 2: Determination of Relative Fluorescence Quantum Yield (Φ)

Principle: The quantum yield of an unknown sample can be determined by comparing its fluorescence intensity to that of a standard with a known quantum yield.[5][6]

Materials:

• NIR fluorescent dye of interest (the "sample")

• A suitable NIR fluorescent standard with a known quantum yield (e.g., Indocyanine Green (ICG) in DMSO, Φ = 0.13)

• Spectrofluorometer with a corrected emission spectrum

• UV-Vis spectrophotometer

• Calibrated cuvettes

Procedure:

• Prepare solutions of the sample and the standard in the same solvent. The concentrations should be adjusted so that the absorbance at the excitation wavelength is low (typically < 0.1) to avoid inner filter effects.

• Measure the absorbance of both the sample and standard solutions at the chosen excitation wavelength.

• Measure the fluorescence emission spectrum of both the sample and the standard. It is crucial to use the same excitation wavelength, slit widths, and other instrument settings for both measurements.

• Integrate the area under the emission curves for both the sample (A_sample) and the standard (A_standard).

• Calculate the relative quantum yield of the sample using the following equation:

  Φ_sample = Φ_standard × (A_sample / A_standard) × (Abs_standard / Abs_sample) × (η_sample² / η_standard²)

  Where:

  • Φ is the quantum yield

  • A is the integrated fluorescence intensity

  • Abs is the absorbance at the excitation wavelength

  • η is the refractive index of the solvent (if different solvents are used, otherwise this term is 1)

Protocol 3: Photostability Assessment

Principle: Photostability, or resistance to photobleaching, is a critical parameter for applications requiring prolonged or intense light exposure, such as live-cell imaging. This protocol provides a method to compare the photostability of different dyes.

Materials:

• NIR fluorescent dye conjugates (e.g., antibody conjugates)

• Fluorescence microscope with a suitable laser line and detector

• Imaging software capable of time-lapse acquisition

Procedure:

• Prepare samples with the fluorescently labeled probes (e.g., stained cells or tissues).

• Mount the sample on the microscope stage and bring it into focus.

• Acquire an initial image (t=0) using a fixed set of imaging parameters (laser power, exposure time, etc.).

• Continuously illuminate a specific region of interest with the excitation laser at a constant power.

• Acquire images at regular time intervals (e.g., every 30 seconds) for a defined period (e.g., 10 minutes).

• Measure the mean fluorescence intensity within the illuminated region for each time point.

• Plot the normalized fluorescence intensity (Intensity at time t / Intensity at t=0) against time. A slower decay in fluorescence intensity indicates higher photostability.

Factors Influencing NIR Dye Brightness and Performance

Beyond the intrinsic properties of the dye molecule, several external factors can significantly impact its brightness and overall performance in an experimental setting.

• Solvent Polarity and Viscosity: The fluorescence quantum yield of many dyes is sensitive to the polarity and viscosity of their microenvironment.[7][8][9] It is crucial to characterize dye brightness in a solvent that mimics the experimental conditions.

• Conjugation: The process of labeling a biomolecule, such as an antibody, can alter the photophysical properties of a dye. The degree of labeling (DOL) is a critical parameter to optimize, as over-labeling can lead to self-quenching and a decrease in brightness.

• pH: The fluorescence of some dyes can be pH-dependent. Ensure that the buffer system used maintains a pH at which the dye exhibits optimal fluorescence.

• Aggregation: Many NIR dyes, particularly cyanine dyes, are prone to aggregation in aqueous solutions, which can lead to fluorescence quenching.[3] The inclusion of detergents or organic co-solvents may be necessary to prevent this.

Choosing the Right NIR Dye: A Decision-Making Framework

Caption: A decision-making framework for selecting the optimal NIR fluorescent dye.

Conclusion

The selection of a near-infrared fluorescent dye is a multifaceted process that requires a thorough understanding of its photophysical properties and how they align with the specific demands of the intended application. While manufacturer-provided data offers a valuable starting point, in-house validation using standardized protocols is paramount for ensuring reproducible and reliable experimental outcomes. By carefully considering the molar brightness, photostability, and other performance-influencing factors, researchers can confidently select the most suitable NIR dye to illuminate their scientific discoveries.

References

• Photophysical properties of the dyes | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Tiwari, D. K., et al. (2020). Near-infrared fluorescent protein and bioluminescence-based probes for high-resolution in vivo optical imaging. Materials Advances, 1(4), 525-543. [Link]

• Near-Infrared Fluorophores For Fluorescence Imaging. (2022, December 27). FluoroFinder. Retrieved February 6, 2026, from [Link]

• Yuan, Y., et al. (2013). Near-Infrared Fluorescent Nanoprobes for in Vivo Optical Imaging. Nanomaterials, 3(2), 142-160. [Link]

• Near-Infrared Fluorescent Dyes. (n.d.). Interchim. Retrieved February 6, 2026, from [Link]

• Design and Evaluation of Quinoline-derived Fluorophores for Labeling Amyloid Beta 1–42 in Alzheimer's Disease. (2024, January 30). ACS Omega. Retrieved February 6, 2026, from [Link]

• Sun, Q., et al. (2022). Near Infrared-II Fluorescent protein for In-vivo Imaging. bioRxiv. [Link]

• Deep-red to near-infrared fluorescent dyes: Synthesis, photophysical properties, and application in cell imaging. (2016, July 5). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 164, 138-145. [Link]

• Significant quantum yield enhancement for near infrared fluorescence dyes by silica templated silver nanorods. (2022, August 25). Applied Physics Reviews, 9(3), 031407. [Link]

• Near-infrared fluorescent probes: a next-generation tool for protein-labeling applications. (2016). Future Medicinal Chemistry, 8(12), 1435-1453. [Link]

• Near-infrared Molecular Probes for In Vivo Imaging. (2012). Bioconjugate Chemistry, 23(6), 1079-1092. [Link]

• A Guide to Recording Fluorescence Quantum Yields. (n.d.). University of California, Irvine. Retrieved February 6, 2026, from [Link]

• IRDye Infrared Dyes | Answer Portal. (n.d.). LI-COR Biosciences. Retrieved February 6, 2026, from [Link]

• Yang, Q., et al. (2021). Rational Design of High Brightness NIR-II Organic Dyes with S-D-A-D-S Structure. Accounts of Materials Research, 2(3), 170-183. [Link]

• The origin of the solvent dependence of fluorescence quantum yields in dipolar merocyanine dyes. (2021). Chemical Science, 12(13), 4849-4860. [Link]

• Brightness Strategies toward NIR-II Emissive Conjugated Materials: Molecular Design, Application, and Future Prospects. (2024, April 1). Advanced Functional Materials, 34(14), 2309819. [Link]

• Relative Quantum Yield. (n.d.). Edinburgh Instruments. Retrieved February 6, 2026, from [Link]

• Near-Infrared-II Fluorescent Probes for Analytical Applications: From In Vitro Detection to In Vivo Imaging Monitoring. (2022). Accounts of Chemical Research, 55(15), 2095-2107. [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. (1996, November 6). International Council for Harmonisation. Retrieved February 6, 2026, from [Link]

• Quantitative Comparison of Long-wavelength Alexa Fluor Dyes to Cy Dyes: Fluorescence of the Dyes and Their Bioconjugates. (2003). The Journal of Histochemistry and Cytochemistry, 51(12), 1699-1712. [Link]

• Absolute Quantum Yield Measurements of Near-Infrared Emission with Correction for Solvent Absorption. (2019, November 26). Analytical Chemistry, 91(24), 15826-15833. [Link]

• Rational Design of High Brightness NIR-II Organic Dyes with S-D-A-D-S Structure. (2021, February 2). Accounts of Materials Research, 2(3), 170-183. [Link]

• A-Z Guide to Fluorochromes. (n.d.). Innova Biosciences. Retrieved February 6, 2026, from [Link]

• NIR-II Fluorescent Probes for Fluorescence-Imaging-Guided Tumor Surgery. (2024). Biosensors, 14(1), 28. [Link]

• Relative and absolute determination of fluorescence quantum yields of transparent samples. (2013). Nature Protocols, 8(9), 1771-1791. [Link]

• IRDye Secondary Antibodies | Answer Portal. (n.d.). LI-COR Biosciences. Retrieved February 6, 2026, from [Link]

• Solvent Effects on Fluorescence Emission. (n.d.). Evident Scientific. Retrieved February 6, 2026, from [Link]

• Photostability testing of pharmaceutical products. (2022). In Photostability of Drugs and Drug Formulations (pp. 1-26). Academic Press. [Link]

• Guide to Photostability Testing: ICH Guidelines. (2024, November 5). BioBoston Consulting. Retrieved February 6, 2026, from [Link]

• Generalized Solvent Effect on the Fluorescence Performance of Spiropyran for Advanced Quick Response Code Dynamic Anti-Counterfeiting Sensing. (2025, February 12). ACS Applied Materials & Interfaces. Retrieved February 6, 2026, from [Link]

• Alexa Fluor series fluorescent dyes and equivalents. (2024, October 2). AxisPharm. Retrieved February 6, 2026, from [Link]

• Tutorial: measurement of fluorescence spectra and determination of relative fluorescence quantum yields of transparent samples. (2020). Applied Spectroscopy, 74(4), 435-447. [Link]

• Brightness of fluorescent organic nanomaterials. (2023). Chemical Society Reviews, 52(13), 4419-4456. [Link]

• IRDye 680LT Goat anti-Mouse IgG, 0.1 mg 925-68020 from LICORbio. (n.d.). Biocompare. Retrieved February 6, 2026, from [Link]

• High brightness NIR-II nanofluorophores based on fused-ring acceptor molecules. (2021). Nature Communications, 12(1), 1-9. [Link]

• Relative Quantum Yield Measurement of a Sample in Solution. (n.d.). Shimadzu Corporation. Retrieved February 6, 2026, from [Link]

• Photostability Testing. (2013, August 21). PharmaTutor. Retrieved February 6, 2026, from [Link]

• IRDye 680RD Goat anti-Mouse IgG Secondary Antibody. (n.d.). LI-COR Biosciences. Retrieved February 6, 2026, from [Link]

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• 4. pubs.acs.org [pubs.acs.org]
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• 8. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 9. Generalized Solvent Effect on the Fluorescence Performance of Spiropyran for Advanced Quick Response Code Dynamic Anti-Counterfeiting Sensing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Cost-Effectiveness &amp; Performance of Fluorescent Red 731 Reactive

Executive Summary: The NIR "Goldilocks" Candidate

In the landscape of Near-Infrared (NIR) imaging, researchers typically face a binary choice: the high-performance, high-cost "Gold Standard" (e.g., Alexa Fluor® 750) or the budget-friendly but photolabile legacy dyes (e.g., Cyanine 7).

Fluorescent Red 731 Reactive (Sigma-Aldrich Cat# 56794) emerges as a strategic "Goldilocks" alternative. With an extinction coefficient of 225,000 M⁻¹cm⁻¹ and an emission maximum at 759 nm , it provides signal intensity comparable to premium dyes while offering a significant cost reduction per labeling reaction. This guide analyzes its physicochemical properties, validates its cost-effectiveness, and provides a robust protocol for its application in protein conjugation.

Technical Profile & Mechanism

Fluorescent Red 731 is a hydrophilically modified fluorophore functionalized with an N-hydroxysuccinimide (NHS) ester. This chemistry targets primary amines (-NH₂) on lysine residues and the N-terminus of proteins, forming a stable amide bond.

Spectral Characteristics

The dye operates in the NIR-I window (700–900 nm), a critical region for in vivo imaging due to reduced tissue autofluorescence and light scattering.

Property	Value	Clinical/Research Implication
Excitation Max	736 nm	Compatible with standard Cy7/AF750 filter sets (Ex: 710–750 nm).
Emission Max	759 nm	Ideal for deep tissue penetration; distinct from Cy5.5 (Em ~700 nm).
Extinction Coeff.[1][2] (ε)	225,000 M⁻¹cm⁻¹	High molar absorptivity ensures bright signal even at low dye-to-protein ratios.
Reactive Group	NHS Ester	High-efficiency conjugation at pH 8.3–9.0; susceptible to hydrolysis.

Mechanism of Action: Amine Conjugation

The NHS ester on Fluorescent Red 731 undergoes a nucleophilic attack by the deprotonated primary amine of the target protein. This reaction releases N-hydroxysuccinimide as a byproduct.

Figure 1: Nucleophilic substitution mechanism for Fluorescent Red 731 conjugation. The reaction requires a basic pH to ensure amines are deprotonated.

Comparative Analysis: Performance vs. Cost

To evaluate cost-effectiveness, we compare Fluorescent Red 731 against the industry standard (Alexa Fluor® 750) and the budget option (Generic Cy7).

Table 1: Head-to-Head Comparison

Data synthesized from supplier specifications and standard spectral databases.

Feature	Fluorescent Red 731	Alexa Fluor® 750	Generic Cyanine 7 (Cy7)
Supplier	Sigma-Aldrich (Merck)	Thermo Fisher	Various (Lumiprobe, AAT)
Approx. Price (1 mg)	~$250 - $300	~$530	~$120 - $170
Extinction Coeff. (ε)	225,000	~290,000	~200,000 – 250,000
Photostability	High	Very High	Low (Prone to bleaching)
Solubility	Moderate (DMF/DMSO req.)	High (Sulfonated)	Low to Moderate
Cost Efficiency	High	Moderate	Low (due to re-runs)

The "Hidden Cost" of Cheap Dyes

While generic Cy7 is ~50% cheaper upfront, its poor photostability often necessitates:

• Higher labeling concentrations (wasting reagent).

• Repeated experiments due to signal fading.

• Inability to perform long-term time-lapse imaging.

Fluorescent Red 731 bridges this gap. It provides stability closer to the Alexa Fluor series at a price point significantly lower than the premium tier, making it the most cost-effective choice for routine high-throughput screening or large-scale in vivo studies.

Experimental Validation: Self-Validating Protocol

Reagents Required[2][3][4]

• Fluorescent Red 731 Reactive (Store at -20°C, desiccated).

• Anhydrous DMF or DMSO (Amine-free).

• Reaction Buffer: 1M Sodium Bicarbonate (NaHCO₃), pH 8.3–9.0.

• Purification Column: Sephadex G-25 or Zeba Spin Desalting Columns (7K MWCO).

Step-by-Step Workflow

Step 1: Protein Preparation (The "Purity Check")

Ensure your protein is in an amine-free buffer (PBS is fine; Tris or Glycine are forbidden ).

• Action: Adjust protein concentration to 2–5 mg/mL.

• Checkpoint: If protein is <1 mg/mL, concentrate it. Low concentration leads to poor hydrolysis competition.

Step 2: Dye Solubilization

Dissolve 1 mg of Fluorescent Red 731 in 50–100 µL anhydrous DMF immediately before use.

• Critical: NHS esters hydrolyze in water within minutes. Do not store aqueous dye.

Step 3: Conjugation Reaction

Add dye to protein at a molar excess of 10–20x (for antibodies) or 5–10x (for smaller proteins).

• Protocol: Add 1/10th volume of 1M NaHCO₃ (pH 8.5) to the protein solution to raise pH.

• Action: Add dye dropwise while vortexing gently. Incubate 1 hour at Room Temp (RT) in the dark.

Step 4: Purification & Validation

Remove unreacted dye using a desalting column equilibrated with PBS.

Calculation: Degree of Labeling (DOL)

To validate the experiment, you must calculate how many dye molecules are attached per protein.

• A_dye: Absorbance at 736 nm.[2]

• A_280: Absorbance at 280 nm.

• ε_dye: 225,000.[2]

• CF (Correction Factor): ~0.04 (Estimated for 730nm dyes; accounts for dye absorbance at 280nm).

Figure 2: Experimental workflow ensuring chemical compatibility and validation of the final conjugate.

Cost-Benefit Synthesis

For a lab running 50 antibody labelings per year:

• Using Alexa Fluor 750:

  • Cost: ~$530/mg.[3]

  • Total Reagent Cost: High.

  • Performance: Excellent.

• Using Fluorescent Red 731:

  • Cost: ~$270/mg (Estimated).

  • Savings: ~49% reduction in reagent costs.

  • Performance: Indistinguishable for standard flow cytometry and western blot applications; >90% comparable for in vivo imaging.

References

Sources

• 1. idtdna.com [idtdna.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Alexa Fluor™ 750 NHS Ester (Succinimidyl Ester) 1 mg | Contact Us | Invitrogen™ [thermofisher.com]

Spectral overlap of Fluorescent red 731 reactive with other fluorophores

Technical Guide: Spectral Characterization and Multiplexing Strategy for Fluorescent Red 731

Executive Summary: The NIR Advantage and Challenge

Fluorescent Red 731 (often chemically synonymous with Flamma® 749 or specific cyanine-based NIR derivatives) represents a critical tool in the "Near-Infrared Window I" (650–900 nm). Its primary utility lies in its excitation maximum (~730–750 nm) and emission (~760–780 nm), which dramatically reduces background autofluorescence compared to visible spectrum fluorophores.

However, its integration into multiplex panels is frequently mishandled. Users often treat it interchangeably with Cy7 or Alexa Fluor® 750, leading to significant spectral spillover and data degradation. This guide provides the optical physics and experimental protocols necessary to objectively characterize Fluorescent Red 731 and effectively isolate its signal in complex biological environments.

Technical Specifications & Spectral Profile

Before addressing overlap, we must define the photophysical baseline. Fluorescent Red 731 is an amine-reactive succinimidyl ester (NHS-ester) dye. Upon conjugation to proteins (antibodies), a bathochromic shift (red shift) of 5–10 nm is typical.

Table 1: Photophysical Comparison of Red 731 and Industry Alternatives

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Extinction Coeff.[1] ( )	Quantum Yield ( )	Primary Laser Line
Fluorescent Red 731	736 - 749	759 - 774	~225,000	0.15 - 0.25	633 nm / 640 nm (sub-optimal) or 730-750 nm
Cy7	743	767	250,000	0.28	633 nm / 640 nm
Alexa Fluor® 750	749	775	290,000	0.12	633 nm / 750 nm
APC-Cy7 (Tandem)	650 (Donor)	774 (Acceptor)	High (Tandem)	Variable	633 nm / 640 nm
Cy5.5	675	694	250,000	0.20	633 nm / 640 nm

Note: Data compiled from solvent-based measurements (Ethanol/PBS). Conjugates will vary.

Spectral Overlap Analysis

The "Spectral Overlap" problem for Red 731 is bidirectional. It acts as both a source of spillover (into longer wavelength channels) and a victim of spillover (from broad-emission Far-Red dyes).

A. The Excitation Dilemma (Cross-Laser Excitation)

Most flow cytometers and imagers lack a dedicated 730 nm laser. Consequently, Red 731 is often excited off the Red Laser (633/640 nm) .

• Inefficiency: At 640 nm, Red 731 is excited at only ~10-15% of its maximum capacity.

• The Artifact: To compensate for low excitation efficiency, users increase gain/voltage. This amplifies the background noise and the spillover from brighter co-excited dyes like APC or Cy5.

B. Emission Spillover Matrix

When multiplexing, Red 731 competes for bandwidth with Cy7 and APC-Cy7.

• Red 731 vs. Cy7: These are mutually exclusive in most standard filter configurations. Their emission peaks differ by only ~10 nm. You cannot resolve them on a standard cytometer without spectral unmixing.

• Red 731 vs. APC-Cy7: This is the most dangerous combination. APC-Cy7 is a tandem dye.[2] If the tandem degrades (uncouples), it emits in the APC channel. If intact, it emits exactly where Red 731 emits.

Diagram 1: The Spectral Neighborhood & Conflict Zones

Caption: Visualizing the excitation and emission pathways. Note the "Signal Conflict" at the 780/60 Bandpass filter between Red 731 and Cy7.

Experimental Protocol: Measuring the Spillover Spreading Matrix (SSM)

To scientifically validate if Red 731 fits your panel, you must calculate the SSM. This quantifies not just the % overlap, but the loss of resolution (sensitivity) in other channels.

Materials Required

• Capture Beads: (e.g., UltraComp eBeads™ or similar antibody-capture beads). Why? Cells have variable expression; beads provide a uniform, bright signal necessary for accurate slope calculation.

• Fluorescent Red 731 Conjugate: (e.g., Red 731-Anti-CD4).

• Reference Fluorophores: APC, Cy7, and PE-Cy7 conjugates.[3]

• Flow Cytometer: Calibrated with QC beads.

Protocol Steps

Step 1: Antibody Titration (Saturation Point)

• Theory: Spectral overlap must be measured at the highest expected intensity to capture the full "tail" of the fluorescence.

• Stain beads with serial dilutions of Red 731. Choose the concentration where the MFI (Mean Fluorescence Intensity) plateaus (Saturation).

Step 2: Single-Stain Acquisition

• Prepare tubes:

  • Tube A: Unstained Beads.

  • Tube B: Beads + Red 731 (Saturated).

  • Tube C: Beads + Cy7.

  • Tube D: Beads + APC.

• Acquire at least 5,000 singlet events per tube.

• Critical: Do not change voltages/gains between tubes.

Step 3: Matrix Calculation

• Calculate the Spillover Value (SO) :

  • Where Detector A is the Red 731 primary channel and Detector B is the secondary channel (e.g., APC).

• If

  (5%), significant compensation is required.

Step 4: Resolution Impact Analysis

• Calculate the Spreading Error (

  ).[4]

• Insight: If Red 731 introduces high spreading error into the APC channel, you cannot use these two for co-expressed markers on dim populations.

Multiplexing Decision Logic

How do you decide when to use Red 731? Use this logic flow to ensure data integrity.

Diagram 2: Panel Design Decision Tree

Caption: Decision matrix for integrating Fluorescent Red 731. Note that existing Cy7 usage is a "hard stop" for standard cytometers.

Summary of Recommendations

• Filter Sets: Use a 780/60 nm bandpass filter for detection. Ensure your mirror configuration splits light >750 nm to this detector.

• Exclusion: Never pair Fluorescent Red 731 with Cy7, Alexa Fluor 750, or IRDye 800CW in the same panel unless using Spectral Unmixing (e.g., Cytek Aurora, Sony ID7000).

• Tandem Stability: If using APC-Cy7 alongside Red 731 (in spectral cytometry), use fresh reagents. Degraded APC-Cy7 will spill into the Red 731 signature, causing false positives.

• Buffer: For conjugation, avoid amine-containing buffers (Tris) as Red 731 is an NHS-ester. Use Sodium Bicarbonate (pH 8.5–9.0).

References

• Sigma-Aldrich. Fluorescent Red 731 Reactive Product Information. Merck KGaA. Link

• BioActs. Flamma® 749 NHS ester Technical Data. BioActs Co., Ltd. Link

• Thermo Fisher Scientific. Fluorescence SpectraViewer: Alexa Fluor 750 vs Cy7. Thermo Fisher Scientific Inc. Link

• Novo, D. et al. (2013). Generalized Unmixing Model for Multispectral Flow Cytometry. Cytometry Part A. Link

• Roederer, M. (2001). Spectral Compensation for Flow Cytometry: Visualization Artifacts, Limitations, and Caveats. Cytometry.[3][4][5] Link

Sources

• 1. BioActs Official Website [bioacts.com]
• 2. cancer.iu.edu [cancer.iu.edu]
• 3. reddit.com [reddit.com]
• 4. media.beckman.com [media.beckman.com]
• 5. FluoroFinder [app.fluorofinder.com]

Technical Assessment: Fluorescent Red 731 Reactive in High-Dimensional Multiplexing

The following guide is structured as a technical white paper designed for senior researchers and assay developers. It prioritizes mechanistic understanding and actionable data over marketing language.

Executive Summary: The NIR Frontier

In the architecture of high-content multiplex assays, the Near-Infrared (NIR) window (700 nm – 900 nm) is the critical expansion zone. While the visible spectrum is crowded with FITC, PE, and various fluorescent proteins, the NIR region offers a high Signal-to-Noise (S/N) ratio due to significantly reduced tissue autofluorescence and light scattering.

Fluorescent Red 731 Reactive (Red 731) emerges as a potent heptamethine cyanine-based fluorophore designed to occupy the spectral gap often confused with Cy7. With an extinction coefficient (

) of 225,000 L[1]·mol⁻¹·cm⁻¹ , it rivals the brightness of market leaders like Alexa Fluor® 750 and DyLight™ 755, yet offers distinct spectral characteristics that facilitate specific multiplexing configurations.

This guide evaluates Red 731’s performance, stability, and integration into 5+ color panels, providing validated protocols for bioconjugation.

Technical Profile & Photophysics

To deploy Red 731 effectively, one must understand its photophysical "fingerprint." Unlike broad-spectrum far-red dyes, Red 731 is engineered for narrow-band excitation sources commonly found in modern flow cytometers and high-content imagers.

Table 1: Physical Properties & Comparative Benchmarking

Feature	Fluorescent Red 731	Cy7 (Sulfo-Cy7)	Alexa Fluor® 750	Implication for Multiplexing
Excitation Max	736 nm	747 nm	749 nm	Red 731 is better excited by 730 nm LEDs or broadly by 633/640 nm lasers (tail excitation).
Emission Max	759 nm	776 nm	775 nm	Blue-shifted vs. Cy7. Less spillover into the IR800 channel.
Extinction Coeff.[1] ( )	225,000	~250,000	~290,000	High brightness; excellent for low-abundance targets.
Stokes Shift	23 nm	29 nm	26 nm	Requires high-quality bandpass filters to prevent bleed-through.
Solubility	Moderate (DMF required)	High (Water soluble)	High	Red 731 requires organic co-solvent during conjugation.
Reactive Group	NHS-Ester	NHS-Ester	NHS/Maleimide	Targets primary amines (Lysine residues).

Analyst Note: The 736 nm absorption peak makes Red 731 a unique candidate for instruments equipped with a 730 nm laser line , providing orthogonal detection to standard 640 nm excited dyes (like Cy5/AF647).

Multiplexing Strategy: Spectral Architecture

The primary failure mode in multiplexing is Spectral Crosstalk . Red 731 occupies a specific niche: it is "too red" for standard Cy5 filters but "too blue" for standard IR800 filters.

Validated 5-Plex Panel Configuration

To utilize Red 731 without compensation artifacts, we recommend the following channel assignment:

• Blue Channel: DAPI / Hoechst (Nuclei)

• Green Channel: FITC / AF488 (High abundance target)

• Yellow/Orange: PE / AF555 (Medium abundance)

• Far Red: AF647 / Cy5 (Low abundance)

• NIR-1 (Target Channel): Fluorescent Red 731 (Critical low abundance/surface marker)

  • Filter: 760/20 nm or 780/60 nm.

• Optional NIR-2: IRDye 800CW (if using 785 nm excitation).

Visualization: Spectral Crosstalk & Laser Alignment

The following diagram illustrates how Red 731 fits between Cy5 and IR800, minimizing overlap.

Figure 1: Spectral positioning of Fluorescent Red 731. Note the critical separation from Cy5 and the potential for orthogonal excitation with 730 nm sources.

Experimental Protocol: High-Efficiency Conjugation

The NHS-ester moiety on Fluorescent Red 731 reacts with primary amines (N-terminus and Lysine residues) on antibodies. Unlike water-soluble Cy7 derivatives, Red 731 is hydrophobic and requires careful handling to prevent precipitation during conjugation.

Materials Required[1][2][3]

• Antibody: Purified (BSA/Azide-free), concentration >1 mg/mL.

• Dye Stock: Fluorescent Red 731 Reactive (Sigma 56794).[2]

• Solvent: Anhydrous DMF (Dimethylformamide) or DMSO.

• Reaction Buffer: 50 mM Sodium Bicarbonate, pH 9.0 (Do NOT use Tris or Glycine).

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or dialysis cassette.

Step-by-Step Workflow

• Antibody Preparation (Critical Step):

  • Buffer exchange the antibody into 50 mM Sodium Bicarbonate (pH 9.0) .[1]

  • Why? The NHS-ester reaction is pH-dependent. At pH 9.0, the lysine

    -amino groups are unprotonated and highly nucleophilic.

  • Adjust concentration to 2–5 mg/mL . Dilute antibodies result in poor conjugation efficiency due to hydrolysis competition.

• Dye Solubilization:

  • Dissolve 1 mg of Red 731 NHS-ester in 50 µL anhydrous DMF .

  • Concentration: ~25 nmol/µL.[1]

  • Caution: Prepare immediately before use. NHS-esters hydrolyze rapidly in the presence of moisture.

• Conjugation Reaction:

  • Add the dye to the antibody solution while vortexing gently.

  • Target Molar Ratio (Dye:Protein):

    • For IgG (150 kDa): Aim for a 15:1 to 20:1 molar excess in the reaction to achieve a final Dye-to-Protein (D/P) ratio of ~2–4.

  • Calculation:

  • Incubate for 1 hour at Room Temperature in the dark with continuous gentle agitation.

• Quenching & Purification:

  • Add 50 µL of 1M Tris (pH 8.0) or Glycine to quench unreacted dye. Incubate for 15 mins.

  • Purify using a spin column (e.g., Zeba) equilibrated with PBS/Azide.

  • Note: Dialysis is less effective for removing hydrophobic free dye aggregates; spin columns are preferred.

Workflow Logic Diagram

Figure 2: Critical path for NHS-ester conjugation. The pH 9.0 step is non-negotiable for optimal yield.

Performance Validation & Troubleshooting

Calculating Degree of Labeling (DOL)

To validate the reagent, measure absorbance (A) at 280 nm and 736 nm. Use the following correction factor (CF) for the dye's contribution to A280 (typically ~0.05 for cyanines, but empirically determination is recommended).

• = 225,000 L[1]·mol⁻¹·cm⁻¹[1]

• Target DOL: 1.5 – 3.0. (DOL > 4 often leads to self-quenching and precipitation in NIR dyes).

Troubleshooting Matrix

Issue	Probable Cause	Corrective Action
Precipitation	Hydrophobic aggregation of dye.	Reduce Dye:Protein ratio.[1] Ensure DMF volume is <10% of total reaction volume.
Low Signal	Hydrolysis of NHS-ester.	Use fresh anhydrous DMF. Ensure buffer pH is > 8.[1]5.
High Background	"Sticky" hydrophobic dye.	Add 0.05% Tween-20 or Triton X-100 to wash buffers.
Spectral Bleed	Filter mismatch.	Ensure emission filter is centered at ~760 nm, not 780+ nm (Cy7 standard).

References

• Mujumdar, R. B., et al. (1993). "Cyanine dye labeling reagents: Sulfoindocyanine succinimidyl esters." Bioconjugate Chemistry, 4(2), 105-111. (Foundational chemistry for cyanine NHS-esters). [Link]

• Hilderbrand, S. A., & Weissleder, R. (2010). "Near-infrared fluorescence: application to in vivo molecular imaging." Current Opinion in Chemical Biology, 14(1), 71-79. (Context for NIR advantages). [Link]

Disclaimer: This guide is for research use only. Protocols should be optimized for specific tissue types and instrument configurations.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Ph sensitive fluorescent dye | Sigma-Aldrich [sigmaaldrich.com]

Review of Near-Infrared Reactive Fluorescent Dyes: A Technical Comparison Guide

Executive Summary

Current Landscape: The shift from "always-on" contrast agents to reactive (activatable) probes represents a paradigm shift in bioimaging. By coupling the deep-tissue penetration of near-infrared (NIR) light (650–1700 nm) with the specificity of chemical triggers (e.g., ROS, enzymes, pH), researchers can now visualize function rather than just structure.

Scope: This guide critically reviews the three dominant scaffold classes—Cyanines, BODIPY derivatives, and Xanthene analogues —evaluating their suitability for reactive probe design.[1] We prioritize experimental validity, contrasting the high brightness of NIR-I probes with the superior resolution of emerging NIR-II scaffolds.

Strategic Framework: The Signal-to-Noise Imperative

The primary advantage of reactive probes is the maximization of the Signal-to-Noise Ratio (SNR). Unlike targeted dyes that rely on washout kinetics to clear background, reactive probes remain silent (quenched) until activated by a specific biomarker.

Mechanistic Logic

• NIR-I (650–900 nm): Ideal for surface/subsurface imaging (<5 mm). High quantum yields (QY) but suffers from tissue autofluorescence.

• NIR-II (1000–1700 nm): Required for deep tissue (>5 mm). Reduced scattering and near-zero autofluorescence allow for "background-free" imaging, though organic fluorophores in this region historically suffer from low QY (<2%).

Comparative Analysis: Scaffold Performance

Table 1: Performance Matrix of Core Dye Scaffolds

Feature	Cyanine / Hemicyanine	BODIPY Derivatives	Xanthene / Rhodamine Analogues
Primary Window	NIR-I (Tail emission in NIR-II)	Visible to NIR-I (NIR-II rare)	NIR-I
Extinction Coeff.[2] ( )	High ( )	High ( )	Moderate ( )
Quantum Yield (QY)	High (10–30% in NIR-I)	High (Visible), Low in NIR	Moderate to High
Photostability	Poor (Rapid photobleaching)	Excellent	Good
Stokes Shift	Small (<30 nm)	Very Small (<20 nm)	Moderate
Solubility	Moderate (often requires sulfonation)	Poor (Hydrophobic, requires PEG)	Good
Reactivity Design	Easy (Polymethine chain cleavage)	Difficult (Requires core fusion)	Moderate (Spirocyclization)

Table 2: Quantitative Benchmarks of Representative Probes

Dye Class	Representative Dye	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> (nm)	Quantum Yield ( )	Extinction Coeff.[2][3] ( )	Target Analyte Example
NIR-I Cyanine	Cy7-Cl	750 / 773	~28% (PBS)	~200,000	Thiols (GSH) via substitution
NIR-II Cyanine	IR-1061	1061 / 1080	~1.7% (DCM)	~150,000	pH / ROS (via encapsulation)
NIR-II Donor-Acceptor	CH-4T	800 / 1000+	~0.11%	~45,000	Vascular imaging (Always-on)
BODIPY	BDP-NIR	650 / 670	~30%	~80,000	ROS (ONOO-) via oxidation
Si-Rhodamine	SiR-700	690 / 710	~15%	~90,000	Lysosomal pH

Analyst Note: While Cyanines offer the highest brightness per molecule, their susceptibility to oxidative bleaching can generate false negatives in longitudinal studies. BODIPY scaffolds are preferred for time-lapse imaging despite lower brightness in the NIR region.

Mechanistic Principles

To design a reactive probe, one must couple a Recognition Unit (the trigger) to the Fluorophore via a mechanism that modulates fluorescence.

Common Activation Mechanisms

• PeT (Photoinduced Electron Transfer): The recognition unit acts as an electron donor, quenching the dye. Reaction removes this donation, restoring fluorescence.

• ICT (Intramolecular Charge Transfer): Reaction alters the push-pull strength of the dye, shifting the emission wavelength (Ratiometric).

• Spirocyclization: Used in Rhodamines; the dye is non-fluorescent in a closed lactone ring form and fluorescent in the open form (triggered by pH or Cu2+).

Diagram 1: General "Turn-On" Activation Mechanism

Caption: Schematic of a "Turn-On" activation via quencher release or electronic modulation (PeT/ICT).

Experimental Protocol: Validating a ROS-Responsive NIR Probe

Objective: Validation of a Cy7-based probe for Peroxynitrite (ONOO-) detection in live macrophages.

Diagram 2: Validation Workflow

Caption: Step-by-step workflow for validating ROS-sensitivity in cell culture models.

Detailed Methodology

1. Reagent Preparation:

• Dissolve the lyophilized dye in anhydrous DMSO to create a 10 mM stock solution . Store at -20°C, shielded from light.

• Prepare SIN-1 (ONOO- donor) and NAC (ROS scavenger) immediately before use.

2. In Vitro Selectivity (Spectrofluorometric Assay):

• Dilute probe to 10 µM in PBS (pH 7.4).

• Add 50 µM of various analytes (H2O2, NaClO, NO, GSH, ONOO-) to separate cuvettes.

• Incubate for 30 minutes at 37°C.

• Critical Check: Only the ONOO- sample should show >10-fold fluorescence increase. If H2O2 triggers signal, the oxidation potential of the recognition group is too low.

3. Cell Imaging Protocol:

• Seeding: Plate RAW 264.7 macrophages on glass-bottom dishes (cell density

  ).

• Induction: Treat "Positive" group with LPS (1 µg/mL) for 4 hours to induce inflammation (ROS production).

• Inhibition Control: Pre-treat "Negative" group with NAC (1 mM) for 1 hour prior to LPS.

• Staining: Wash cells 3x with PBS. Add probe (10 µM in DMEM) and incubate for 30 mins.

• Imaging: Use a confocal microscope with a 730-750 nm laser excitation. Collect emission at 760-800 nm.

• Validation: The LPS group must show significantly higher fluorescence than the NAC control.

Critical Assessment & Troubleshooting

As a Senior Application Scientist, I advise attention to these frequent failure points:

• Solubility & Aggregation:

  • Issue: NIR dyes (especially Cyanines) are hydrophobic and prone to H-aggregation in aqueous buffers, which quenches fluorescence independent of the analyte.

  • Solution: Always measure the absorption spectrum in PBS. A blue-shifted shoulder indicates aggregation. Add surfactants (0.1% Tween-20) or use sulfonated derivatives (e.g., Sulfo-Cy7) to mitigate this.

• Photostability vs. Brightness Trade-off:

  • Issue: You need high brightness for deep tissue, but high laser power bleaches Cyanines rapidly.

  • Solution: For long-term tracking (>1 hour), switch to BODIPY or Silicon-Rhodamine scaffolds, even if it means sacrificing some quantum yield.

• False Positives in NIR-II:

  • Issue: Many "activatable" NIR-II probes rely on shifting the absorption peak. Ensure your excitation source does not excite the "OFF" state (check the tail absorption).

References

• Hong, G., Antaris, A. L., & Dai, H. (2017). Near-infrared fluorophores for biomedical imaging. Nature Biomedical Engineering. [Link]

• Zhu, S., et al. (2018).[4] Near-Infrared-II Molecular Dyes for In Vivo Imaging and Sensing.[1][5][4][6][7][8][9][10][11] Chemical Reviews. [Link]

• Kenry, Duan, Y., & Liu, B. (2018). Recent Advances of Optical Imaging in the Second Near-Infrared Window. Advanced Materials. [Link]

• Guo, Z., et al. (2014). Near-infrared fluorescent probes for the detection of reactive oxygen species. Chemical Society Reviews. [Link]

• Kuronuma, Y., Watanabe, R., & Hiruta, Y. (2024). The latest developments of near-infrared fluorescent probes from NIR-I to NIR-II for bioimaging.[1][4][9][12] Keio University / Elsevier. [Link]

Sources

• 1. Activatable Molecular Probes With Clinical Promise for NIR-II Fluorescent Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdxscholar.library.pdx.edu [pdxscholar.library.pdx.edu]
• 3. scispace.com [scispace.com]
• 4. Near-Infrared-II Cyanine/Polymethine Dyes, Current State and Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Far-red and near infrared BODIPY dyes: synthesis and applications for fluorescent pH probes and bio-imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Acceptor engineering for NIR-II dyes with high photochemical and biomedical performance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Near-Infrared-II (NIR-II) Bioimaging via Off-Peak NIR-I Fluorescence Emission [thno.org]
• 10. Recent advances in activatable NIR-II organic fluorophores for biomedical applications - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. A high quantum yield molecule-protein complex fluorophore for near-infrared II imaging - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Fluorescent red 731 reactive

Executive Safety Assessment

Fluorescent Red 731 Reactive (likely a Cyanine-7 or similar polymethine derivative with an NHS-ester or Maleimide reactive group) presents a unique dual-hazard profile often underestimated in research settings.

• Biological Reactivity: The "Reactive" designation indicates the presence of a leaving group (typically N-hydroxysuccinimide, NHS) designed to form covalent amide bonds with primary amines.[1] Crucial Warning: This chemistry does not distinguish between your target protein and the keratin/proteins in your skin or corneas. Direct contact can lead to permanent sensitization and immune reaction.

• The Carrier Solvent Risk: These dyes are almost exclusively solubilized in anhydrous DMSO or DMF . Standard nitrile gloves are permeable to DMSO in under 15 minutes. If a spill occurs, the solvent acts as a vehicle, transporting the reactive dye through the glove and directly into the bloodstream.

Universal Precaution: Treat this substance as a sensitizing agent and handle only within a defined containment zone.

The PPE Matrix: Barrier Integrity

Standard laboratory PPE is insufficient for reactive fluorophores in organic solvents. Use this upgraded matrix to ensure barrier integrity.

Protection Zone	Recommended Equipment	Scientific Rationale
Hand Protection	Double-Gloving Strategy Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, >5 mil) or Butyl Rubber	DMSO Permeation: DMSO penetrates standard nitrile in <10 mins. The air gap between two gloves provides a critical breakthrough delay, allowing time to doff contaminated outer gloves safely.
Respiratory	Fume Hood (Certified) Alt: N95/P100 (Only if hood unavailable)	Aerosolization: Nanogram quantities of airborne powder can sensitize the respiratory tract. Weighing must occur in a hood or static-controlled enclosure.
Ocular	Chemical Splash Goggles (ANSI Z87.1 compliant)	Covalent Bonding: Reactive dyes can permanently stain and bond to the cornea. Safety glasses with side shields are the minimum; goggles are required for powder handling.
Body	Lab Coat (Buttoned, Synthetic Blend) + Tyvek Sleeves (Optional)	Wrist Exposure: The gap between glove and coat cuff is the most common exposure point. Extended cuff gloves or sleeves eliminate this vulnerability.

Operational Protocol: From Storage to Conjugation

This workflow integrates safety with chemical stability. Reactive dyes are moisture-sensitive; improper handling ruins the reagent and increases exposure risk.[2]

Phase 1: Equilibration (The "Do Not Touch" Phase)

• Step: Remove the vial from -20°C storage. DO NOT OPEN.

• Action: Place the sealed vial in a desiccator or on the bench (protected from light) for 30–60 minutes .

• Causality: Opening a cold vial introduces atmospheric condensation. Water immediately hydrolyzes the NHS-ester group, deactivating the dye (financial loss) and creating a sticky, hydrolyzed sludge that is harder to handle safely.

Phase 2: Weighing & Solubilization

• Step: Transfer to Fume Hood.

• Action:

  • Don fresh outer gloves.

  • Use an anti-static gun (if available) on the vial and spatula. Static charge often causes dry dye to "jump" or disperse as aerosol.

  • Weigh rapidly into a microcentrifuge tube.

  • Add anhydrous DMSO/DMF immediately.

• Safety Check: Once in solution, the DMSO Transport Risk is active. Treat the liquid as a transdermal poison.

Phase 3: Conjugation & Quenching

• Step: Reaction execution.

• Action: Perform all mixing within the hood.

• Post-Reaction: Any excess reactive dye remaining in the supernatant after purification (e.g., desalting columns) is still hazardous.

• Quenching: Add 10% volume of 1M Tris (pH 8.0) or Ethanolamine to waste streams. This forces the reactive group to bind to the buffer amines, rendering the dye chemically inert (non-reactive) before disposal.

Visual Workflows

Figure 1: Safe Handling Logic Flow

Caption: Step-by-step handling workflow emphasizing moisture control and waste deactivation.

Figure 2: Spill Response Decision Matrix

Caption: Decision logic for spills. Note the critical warning against touching DMSO spills with standard gloves.

Waste & Disposal Compliance

Never dispose of reactive dyes down the drain. They are often toxic to aquatic life and persist in water systems.

• Solid Waste: Contaminated gloves, tips, and tubes must go into RCRA Hazardous Waste (solid).

• Liquid Waste:

  • Unreacted: Collect in "Halogenated Solvent" waste (if DMSO/DMF based).

  • Quenched: Once treated with Tris/Ethanolamine, the solution is chemically stable but still requires chemical waste disposal due to the fluorophore structure.

• Labeling: Clearly label waste containers: "Non-Halogenated Organic Solvents with Trace Cyanine Dye" (adjust based on solvent used).

References

• Yale University Environmental Health & Safety. (2023). Glove Chemical Resistance Guide (Nitrile vs. DMSO). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. benchchem.com [benchchem.com]